4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• CAS: 186387-92-8

Core Science & Biosynthesis

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline chemical properties

An In-Depth Technical Guide to 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS: 186387-92-8)

Executive Summary

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a highly functionalized aromatic amine that serves as a critical building block in modern chemical synthesis. The strategic incorporation of a 2,2,2-trifluoroethoxy group onto a toluidine scaffold imparts unique electronic and physicochemical properties that are highly sought after in the fields of drug discovery, agrochemicals, and materials science. The trifluoroalkoxy moiety is known to enhance metabolic stability, modulate lipophilicity, and improve the binding affinity of parent molecules to biological targets.[1] This guide provides a comprehensive technical overview of its chemical properties, a robust and logical synthetic protocol, detailed analytical characterization, and an exploration of its reactivity and potential applications for researchers, scientists, and drug development professionals.

Introduction and Strategic Importance in Chemical Design

The deliberate introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry.[1] Fluorine's high electronegativity, small van der Waals radius, and the strength of the C-F bond can dramatically alter a molecule's properties. Specifically, the trifluoroethoxy (-OCH₂CF₃) group, as seen in 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, offers a more nuanced alternative to the commonly used trifluoromethoxy (-OCF₃) group. It acts as a lipophilic hydrogen bond donor and can significantly improve pharmacokinetic profiles by blocking metabolic attack at the ether linkage.[1]

This particular aniline derivative is a trifunctional building block, presenting:

• A nucleophilic amine for amide, sulfonamide, or urea formation.

• An electron-rich aromatic ring for electrophilic substitution.

• A metabolically robust, lipophilic trifluoroethoxy group.

This combination makes it an invaluable intermediate for creating complex chemical entities with tailored pharmacological and material properties.[2]

Physicochemical and Structural Properties

The molecular structure of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline dictates its physical and chemical behavior. Its key properties are summarized below.

Property	Value	Source
CAS Number	186387-92-8	[3]
Molecular Formula	C₉H₁₀F₃NO	[3]
Molecular Weight	205.18 g/mol	[3]
Predicted Boiling Point	~240-250 °C (atm)	Inferred from analogs
Predicted Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Slightly soluble in nonpolar solvents. Insoluble in water.	Inferred from structure
Predicted pKa	~3.5-4.0 (for the conjugate acid)	Inferred from analogs[4]

The trifluoroethoxy group is strongly electron-withdrawing via induction, which reduces the basicity of the aniline nitrogen compared to unsubstituted toluidine. This electronic effect is a critical consideration for reaction planning.

Caption: Chemical structure of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Synthesis and Mechanistic Considerations

While multiple synthetic routes are conceivable, a highly reliable and logical approach involves the Williamson ether synthesis starting from a commercially available phenol, followed by the reduction of a nitro group. This ensures high regioselectivity and employs well-understood, scalable reactions.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 1-Methyl-4-nitro-2-(2,2,2-trifluoroethoxy)benzene

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-methyl-2-nitrophenol (1.0 eq.) and anhydrous N,N-dimethylformamide (DMF, ~5 mL per gram of phenol).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add potassium carbonate (K₂CO₃, 1.5 eq.) portion-wise over 15 minutes. Allow the mixture to stir at 0 °C for 30 minutes.

  • Causality: Using a moderately strong base like K₂CO₃ ensures complete deprotonation of the acidic phenol without side reactions that could occur with stronger bases like NaH. DMF is an excellent polar aprotic solvent for Sₙ2 reactions.

• Alkylation: Add 2,2,2-trifluoroethyl triflate (CF₃CH₂OTf, 1.2 eq.) dropwise via syringe. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Heat the mixture to 60 °C and stir for 4-6 hours, monitoring by TLC (e.g., 20% EtOAc/Hexanes).

  • Causality: Trifluoroethyl triflate is a highly reactive electrophile, ensuring efficient alkylation. Heating accelerates the Sₙ2 reaction.

• Workup and Isolation: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing cold water. Extract the aqueous phase three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Purification via flash column chromatography may be necessary.

Step 2: Synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Reactor Setup: To a hydrogenation vessel, add the crude product from Step 1 and a solvent such as ethanol or ethyl acetate.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C, ~5 mol % Pd).

  • Self-Validation: The catalyst should be handled carefully as it can be pyrophoric. The system must be purged of air to prevent ignition.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂, typically 50 psi or via a balloon). Stir the reaction vigorously at room temperature for 6-12 hours until TLC or GC-MS analysis indicates complete consumption of the starting material.

  • Causality: Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups to anilines, with water as the only byproduct.

• Isolation: Carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with additional solvent. Concentrate the filtrate under reduced pressure to yield the final product, 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, which is often pure enough for subsequent use.

Analytical Characterization Profile

Structural confirmation relies on a combination of spectroscopic methods. The expected data is outlined below.

Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ ~6.7-7.0 (m, 3H, Ar-H), 4.1-4.3 (q, J ≈ 8 Hz, 2H, OCH₂CF₃), 3.7-4.0 (br s, 2H, NH₂), 2.2-2.3 (s, 3H, Ar-CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ ~145 (C-O), ~140 (C-NH₂), ~130 (Ar-C), ~125 (q, J ≈ 277 Hz, CF₃), ~120 (Ar-CH), ~115 (Ar-CH), ~110 (Ar-CH), ~65 (q, J ≈ 35 Hz, OCH₂), ~20 (Ar-CH₃).
¹⁹F NMR (376 MHz, CDCl₃)	δ ~ -74 (t, J ≈ 8 Hz, OCH₂CF₃).
IR (ATR)	ν ~3450, 3360 cm⁻¹ (N-H stretch), ~2950 cm⁻¹ (C-H stretch), ~1620 cm⁻¹ (N-H bend), ~1280 cm⁻¹ (C-O stretch), ~1150 cm⁻¹ (strong, C-F stretch).
Mass Spec (EI)	m/z (%) = 205 (M⁺), 136 ([M-CF₃]⁺), 107 ([M-OCH₂CF₃]⁺).

The quartet in the ¹H NMR for the OCH₂ protons and the corresponding quartet in the ¹³C NMR are hallmark signals confirming the presence of the trifluoroethoxy group and its connectivity.

Reactivity and Synthetic Utility

The interplay between the three substituents governs the molecule's reactivity in further synthetic transformations.

• Amine Functionality: The primary amine is a potent nucleophile and the most common site for derivatization. It readily undergoes acylation with acid chlorides or anhydrides, sulfonylation with sulfonyl chlorides, and can be used to form ureas and carbamates.

• Electrophilic Aromatic Substitution (EAS): The amine and methyl groups are both ortho-, para-directing and activating. The trifluoroethoxy group is deactivating and meta-directing. The overall regioselectivity of EAS reactions (e.g., halogenation, nitration) will be directed to the positions ortho and para to the powerful activating amino group, specifically at the C3 and C5 positions.

Caption: Key synthetic transformations of the title compound.

Applications in Research and Development

This aniline derivative is not typically an end-product but rather a high-value intermediate.

• Pharmaceuticals: As a scaffold, it is ideal for synthesizing kinase inhibitors, GPCR modulators, and other enzyme-targeted drugs.[2] The 2-substituted aniline motif is prevalent in many anti-tumor agents.[2]

• Agrochemicals: The trifluoroalkoxy group is a common feature in modern pesticides and herbicides, where metabolic resistance and target affinity are crucial.[5]

• Materials Science: Fluorinated anilines can be used to synthesize specialty polymers and dyes with enhanced thermal stability and unique optical properties.

Safety and Handling

While specific toxicity data for this compound is not available, it should be handled with care, assuming the hazards associated with similar fluorinated aromatic amines.

• Toxicity: Analogous compounds like 4-(trifluoromethoxy)aniline are classified as toxic if swallowed and may cause organ damage through prolonged exposure.[4][6]

• Handling: Always use this chemical in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

References

• 4-methyl-2-nitroaniline synthesis method - Patsnap Eureka.
• 4-(Trifluoromethoxy)aniline - Chem-Impex.
• How is 4-(Trifluoromethoxy)aniline synthesized? - FAQ - Guidechem.
• 4-(Trifluoromethoxy)aniline | C7H6F3NO | CID 600848 - PubChem.
• 4-(Trifluoromethoxy)aniline 98 461-82-5 - Sigma-Aldrich.
• 186387-92-8 | 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline - ChemScene.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.
• 4-(Trifluoromethoxy)aniline synthesis - ChemicalBook.
• The Growing Importance of Fluorine in Pharmaceuticals: Insights from 2-Methyl-4-(trifluoromethoxy)aniline - NINGBO INNO PHARMCHEM CO.,LTD.
• 4-(Trifluoromethoxy)aniline(461-82-5) 1H NMR spectrum - ChemicalBook.
• EP0381010A2 - Process for the preparation of 2-nitro-4-trifluoromethyl aniline - Google Patents.
• 4-(Trifluoromethoxy)aniline | 461-82-5 - ChemicalBook.
• Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability - MDPI.
• FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),... - ResearchGate.
• Electronic Supplementary Information - The Royal Society of Chemistry.

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• 6. 4-(Trifluoromethoxy)aniline | C7H6F3NO | CID 600848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline: A Technical Guide

Introduction

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a substituted aniline derivative of increasing interest in pharmaceutical and materials science research. The presence of a trifluoroethoxy group can significantly modulate the physicochemical properties of the parent aniline molecule, including its lipophilicity, metabolic stability, and receptor binding affinity. As with any novel compound intended for advanced applications, rigorous structural elucidation and purity assessment are paramount. This technical guide provides a comprehensive overview of the expected spectroscopic data for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, offering insights into the interpretation of its ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy data.

The strategic placement of the methyl and trifluoroethoxy substituents on the aniline ring creates a unique electronic and steric environment. Understanding how these features manifest in various spectroscopic techniques is crucial for researchers synthesizing or utilizing this compound. This guide is designed to serve as a practical resource for scientists in drug discovery and chemical development, enabling them to confidently identify and characterize this important molecule.

Molecular Structure and Key Features

The molecular structure of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is presented below. The key structural features that will influence its spectroscopic signatures are:

• Aromatic Ring: A 1,2,4-trisubstituted benzene ring.

• Amine Group (-NH₂): A primary aromatic amine.

• Methyl Group (-CH₃): An electron-donating group on the aromatic ring.

• Trifluoroethoxy Group (-OCH₂CF₃): A flexible ether linkage with a strongly electron-withdrawing trifluoromethyl group.

Caption: Molecular Structure of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline in a deuterated solvent such as CDCl₃ is expected to show distinct signals for the aromatic protons, the amine protons, the ethoxy protons, and the methyl protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic H (position 3)	6.8 - 7.0	Doublet (d)	1H
Aromatic H (position 5)	6.6 - 6.8	Doublet of doublets (dd)	1H
Aromatic H (position 6)	6.7 - 6.9	Singlet (s) or narrow doublet	1H
Amine (-NH₂)	3.5 - 4.5	Broad singlet (br s)	2H
Methylene (-OCH₂CF₃)	4.2 - 4.5	Quartet (q)	2H
Methyl (-CH₃)	2.2 - 2.4	Singlet (s)	3H

Interpretation of the ¹H NMR Spectrum

• Aromatic Protons: The three protons on the benzene ring will appear in the aromatic region (typically 6.5-7.5 ppm). Their specific chemical shifts and coupling patterns are influenced by the electronic effects of the substituents. The amine and trifluoroethoxy groups are electron-donating and electron-withdrawing, respectively, while the methyl group is weakly electron-donating. This will lead to a complex but interpretable splitting pattern.

• Amine Protons: The protons of the primary amine group will likely appear as a broad singlet due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. The chemical shift can vary depending on the solvent and concentration.

• Methylene Protons: The two protons of the methylene group (-OCH₂-) are adjacent to a trifluoromethyl group. The three fluorine atoms will couple with the methylene protons, resulting in a quartet.

• Methyl Protons: The three protons of the methyl group will appear as a singlet in the upfield region, as there are no adjacent protons to couple with.

Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Analysis: Integrate the peaks to determine the relative number of protons and analyze the chemical shifts and coupling constants to assign the signals to the respective protons in the molecule.

¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum will show nine distinct signals corresponding to the nine carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-NH₂	140 - 145
C-OCH₂CF₃	145 - 150
C-CH₃	128 - 132
Aromatic CH (position 3)	115 - 120
Aromatic CH (position 5)	120 - 125
Aromatic CH (position 6)	110 - 115
Methylene (-OCH₂CF₃)	65 - 70 (quartet due to C-F coupling)
Trifluoromethyl (-CF₃)	120 - 125 (quartet due to C-F coupling)
Methyl (-CH₃)	20 - 25

Interpretation of the ¹³C NMR Spectrum

• Aromatic Carbons: The six carbons of the benzene ring will have chemical shifts in the aromatic region (110-150 ppm). The carbons directly attached to the electronegative nitrogen and oxygen atoms will be the most downfield.

• Aliphatic Carbons: The methylene carbon of the trifluoroethoxy group will be significantly influenced by the electronegative oxygen and the trifluoromethyl group, appearing as a quartet due to coupling with the three fluorine atoms. The trifluoromethyl carbon itself will also be a quartet. The methyl carbon will appear at a characteristic upfield chemical shift.

Experimental Protocol for ¹³C NMR

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR (20-50 mg in 0.6 mL of deuterated solvent) to compensate for the lower natural abundance of ¹³C.

• Instrument Setup: Use a spectrometer with a broadband probe.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Longer acquisition times are typically required.

• Data Processing and Analysis: Process the data similarly to the ¹H NMR spectrum. Assign the signals based on their chemical shifts and, if necessary, perform additional experiments like DEPT (Distortionless Enhancement by Polarization Transfer) to differentiate between CH, CH₂, and CH₃ groups.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

Predicted Mass Spectrum

The predicted mass spectrum of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline will show a molecular ion peak corresponding to its molecular weight.

Ion	Predicted m/z
[M]⁺	205.07
[M+H]⁺	206.08
[M+Na]⁺	228.06

Data predicted by computational tools.[1]

Interpretation of the Mass Spectrum

• Molecular Ion Peak: The most important peak in the mass spectrum is the molecular ion peak ([M]⁺), which gives the molecular weight of the compound. For 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (C₉H₁₀F₃NO), the exact mass is approximately 205.07 g/mol . In high-resolution mass spectrometry (HRMS), this value can be measured with high accuracy, confirming the elemental composition.

• Fragmentation Pattern: The molecule may undergo fragmentation upon ionization. Common fragmentation pathways for anilines and ethers can be expected, providing further structural information. For instance, cleavage of the C-O bond in the ethoxy group or loss of the methyl group could be observed.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Ionization: Choose an appropriate ionization technique, such as Electrospray Ionization (ESI) for polar molecules or Electron Impact (EI) for volatile compounds.

• Mass Analysis: Use a mass analyzer (e.g., quadrupole, time-of-flight) to separate the ions based on their m/z ratio.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Sources

• 1. PubChemLite - 4-methyl-2-(2,2,2-trifluoroethoxy)aniline (C9H10F3NO) [pubchemlite.lcsb.uni.lu]

13C NMR analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Topic:

C NMR Analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Analytical Scientists

Executive Summary

This guide details the structural characterization of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline using Carbon-13 Nuclear Magnetic Resonance (

C NMR). This molecule represents a class of fluorinated aniline building blocks critical in modern drug discovery for modulating metabolic stability and lipophilicity.

The analysis of this compound presents specific challenges: distinguishing the scalar coupling patterns introduced by the trifluoromethyl (

) group, managing the relaxation times of quaternary carbons, and correctly assigning the aromatic signals influenced by the competing electronic effects of the amino ( ) and alkoxy ( ) substituents.

Structural & Theoretical Framework

To interpret the spectrum accurately, we must first deconstruct the molecule into its magnetically distinct environments. The presence of the 2,2,2-trifluoroethoxy group introduces heteronuclear spin-spin coupling (

) that splits specific carbon signals into quartets, a feature that often confuses automated peak-picking software.

2.1 The "Fluorine Effect" on C Data

Unlike standard proton decoupling (

H-decoupled), which simplifies spectra to singlets, the fluorine atoms ( F, spin ) remain coupled to the carbons.

• Carbon: Expect a quartet with a massive coupling constant ( ).
• (Methylene) Carbon: Expect a quartet with a moderate coupling constant ( ).

• Aromatic Ring: The oxygen atom acts as an insulator. Coupling from the

  group to the aromatic ring (4 bonds away) is typically negligible ( ), meaning aromatic carbons appear as singlets.

2.2 Structure-to-Spectrum Logic

The following diagram illustrates the flow of logic from the molecular structure to the expected spectral features.

Figure 1: Logical mapping of structural moieties to expected NMR signals. Note the distinct splitting patterns (quartets) caused by the fluorine atoms.

Experimental Protocol

Achieving a high-resolution spectrum for this compound requires deviating from "standard" automated protocols. The fluorinated carbons and quaternary aromatic carbons have long spin-lattice relaxation times (

), leading to poor signal-to-noise ratios if the pulse repetition rate is too fast.

3.1 Optimized Acquisition Parameters

Parameter	Recommended Setting	Rationale (Causality)
Solvent	DMSO- (Preferred)	Stabilizes the aniline protons via H-bonding; prevents aggregation common in .
Pulse Sequence	zgpg30 (Power-gated)	Standard decoupling. Avoids NOE buildup on quaternary carbons which can distort integration.
Relaxation Delay ( )	3.0 - 5.0 seconds	carbons relax slowly. A short will saturate these signals, making the outer quartet peaks invisible.
Scans (NS)	1024 - 2048	C is 1.1% abundant. Splitting a signal into a quartet divides its height by 4. High scan counts are mandatory.
Spectral Width	-10 to 200 ppm	Ensures capture of the upfield methyl and downfield carbonyl/aromatic regions without folding.

3.2 Workflow Diagram

Figure 2: Step-by-step experimental workflow emphasizing the critical relaxation delay parameter.[1]

Spectral Assignment & Analysis

The following table synthesizes theoretical prediction with empirical data ranges for analogous fluorinated anilines.

4.1 Chemical Shift Table[2]

Carbon Position	Type	Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
	Aliphatic	20.0 - 20.5	Singlet	-	Methyl on aromatic ring. Typical benzylic position.[3]
	Aliphatic	65.0 - 67.0	Quartet		Deshielded by Oxygen; split by geminal .
	Fluorinated	123.0 - 125.0	Quartet		Distinctive wide quartet. Often low intensity due to lack of NOE.
C-6	Aromatic CH	112.0 - 115.0	Singlet	-	Ortho to (shielded).
C-5	Aromatic CH	120.0 - 122.0	Singlet	-	Meta to .
C-4	Aromatic C	126.0 - 128.0	Singlet	-	Ipso to Methyl group.
C-1	Aromatic C	135.0 - 138.0	Singlet	-	Ipso to . Broad due to quadrupole broadening from N.
C-2	Aromatic C	144.0 - 146.0	Singlet	-	Ipso to Oxygen. Most deshielded aromatic signal.

4.2 Detailed Analysis of the "Quartets"

The hallmark of this spectrum is the presence of two quartets.

• The

  Quartet: This will span nearly 4 ppm ( total width). It is easily mistaken for noise if the signal-to-noise ratio is low.

• The

  Quartet: This is sharper and more intense. The coupling is smaller ( ), making it look like a "fat" peak if the resolution is poor.

Self-Validation Check:

• Calculate the center of the suspected

  quartet.

• Measure the distance between the outer peaks.[4] It must be approximately

  . If it is 15-20 Hz, you are looking at an impurity or a spinning sideband, not the .

Troubleshooting & Quality Control

Issue: Missing Signal

• Cause: The relaxation time of the

  carbon is very long (no protons attached to facilitate dipolar relaxation).

• Solution: Add a relaxation agent like Chromium(III) acetylacetonate [Cr(acac)

  ] (approx 0.02 M) to the sample. This paramagnetic species shortens for all nuclei, dramatically recovering the intensity of the fluorinated carbon [1].

Issue: Broad Aromatic Peak (C-1)

• Cause: The carbon attached to the nitrogen (C-1) often appears broadened. This is due to the scalar coupling to the quadrupolar

  N nucleus and partially due to exchangeable protons on the amine.

• Solution: This is normal.[1] Do not shim excessively trying to sharpen this specific peak.

References

• Reich, H. J. (2023). Relaxation in NMR Spectroscopy. University of Wisconsin-Madison. Link

• Compound Interest. (2015). A Guide to

  C NMR Chemical Shifts. Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[5] (Standard text for coupling constants).

• Hans J. Reich. (n.d.).

  C-Fluorine Coupling Constants. Organic Chemistry Data. Link

Sources

• 1. 13Carbon NMR [chem.ch.huji.ac.il]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. barron.rice.edu [barron.rice.edu]

Mass Spectrometry of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline: A Technical Guide

Introduction

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a fluorinated aromatic amine of increasing interest in pharmaceutical and materials science research. Its unique substitution pattern, featuring a methyl group, a trifluoroethoxy moiety, and an amino group on a benzene ring, imparts specific chemical properties that are crucial to understand for its application. Mass spectrometry is an indispensable analytical technique for the structural elucidation and quantification of such novel compounds. This in-depth technical guide provides a comprehensive overview of the mass spectrometric analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, intended for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings of its ionization and fragmentation behavior, present detailed experimental protocols, and offer insights into the interpretation of the resulting mass spectra.

Chemical Properties and Structure

A thorough understanding of the analyte's structure is paramount for predicting its behavior in the mass spectrometer.

• Chemical Formula: C₉H₁₀F₃NO

• Monoisotopic Mass: 205.07144 Da[1]

• Structure:

The presence of a basic amino group makes this compound amenable to ionization by techniques such as electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI). The aromatic ring, the trifluoroethoxy group, and the methyl substituent will all influence the fragmentation pathways observed in tandem mass spectrometry (MS/MS) experiments.

Mass Spectrometric Analysis: A Step-by-Step Approach

This section outlines a systematic workflow for the mass spectrometric analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, from sample preparation to data interpretation.

Experimental Workflow Diagram

Caption: Figure 1. Experimental workflow for the mass spectrometric analysis.

Sample Preparation

The goal of sample preparation is to introduce the analyte into the mass spectrometer in a suitable solvent system at an appropriate concentration for optimal ionization and detection.

Protocol:

• Solvent Selection: Due to the presence of the polar amino group, a mixture of methanol and water is a suitable solvent. A starting point of 50:50 (v/v) methanol:water is recommended. For ESI, the addition of a small amount of acid (e.g., 0.1% formic acid) will promote protonation of the aniline nitrogen.

• Stock Solution Preparation: Accurately weigh a small amount of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and dissolve it in the chosen solvent to create a stock solution of known concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Dilute the stock solution with the same solvent to a final concentration suitable for your mass spectrometer, typically in the range of 1-10 µg/mL.

Ionization Technique Selection

The choice of ionization technique is critical for obtaining a robust signal for the molecular ion.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for polar molecules like anilines. In positive ion mode, the amino group will readily accept a proton to form the protonated molecule, [M+H]⁺.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another viable option, particularly for less polar molecules. It can be more robust to matrix effects than ESI. Similar to ESI, positive ion mode will yield the [M+H]⁺ ion.

Recommendation: Start with ESI in positive ion mode due to the basicity of the aniline functionality.

Full Scan Mass Spectrometry

The initial analysis should be a full scan experiment to determine the mass-to-charge ratio (m/z) of the intact molecule.

Expected Results:

Based on the monoisotopic mass of 205.07144 Da, the expected protonated molecule [M+H]⁺ will have an m/z of 206.07872 .[1]

Ion Species	Predicted m/z
[M+H]⁺	206.07872
[M+Na]⁺	228.06066
[M+K]⁺	244.03460
[M-H]⁻	204.06416

Table 1: Predicted m/z values for common adducts of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.[1]

The presence of the [M+Na]⁺ and [M+K]⁺ adducts is also possible, especially if there are trace amounts of sodium or potassium salts in the solvent or sample.

Tandem Mass Spectrometry (MS/MS) and Fragmentation Analysis

Tandem mass spectrometry is employed to induce fragmentation of the precursor ion ([M+H]⁺) and analyze the resulting product ions. This provides valuable structural information. The fragmentation of aromatic compounds in a mass spectrometer is often characterized by cleavages that maintain the stable aromatic ring.[2] For amines, α-cleavage is a common fragmentation pathway.[3][4]

Proposed Fragmentation Pathways:

The fragmentation of protonated 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is likely to proceed through several key pathways, driven by the stability of the resulting fragments.

Caption: Figure 2. Proposed major fragmentation pathways for [M+H]⁺ of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Detailed Explanation of Fragmentation Pathways:

• Pathway 1: Loss of Trifluoroethylene (C₂H₂F₂)

  • Mechanism: A likely fragmentation involves a rearrangement reaction leading to the elimination of a neutral molecule of trifluoroethylene (mass = 82 Da). This would result in a fragment ion at m/z 124 .

• Pathway 2: Cleavage of the Ether Bond

  • Mechanism: Homolytic or heterolytic cleavage of the C-O ether bond can occur. Loss of the trifluoroethoxy group as a radical (•OCH₂CF₃, mass = 99 Da) would lead to a fragment at m/z 107 .

• Pathway 3: Further Fragmentation of the Aromatic Ring

  • Mechanism: The aromatic ring itself is quite stable, but further fragmentation of the primary product ions can occur at higher collision energies.[2] For instance, the ion at m/z 107 could potentially lose a methyl radical to yield a fragment at m/z 92.

Expected Product Ions in MS/MS Spectrum:

Precursor Ion (m/z)	Proposed Product Ion (m/z)	Proposed Neutral Loss
206	124	C₂H₂F₂ (Trifluoroethylene)
206	107	•OCH₂CF₃ (Trifluoroethoxy radical)

Table 2: Predicted major product ions in the MS/MS spectrum of protonated 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Conclusion

The mass spectrometric analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a powerful tool for its unambiguous identification and structural characterization. By employing a systematic approach encompassing appropriate sample preparation, ionization technique selection, and tandem mass spectrometry, researchers can gain deep insights into the molecular structure of this compound. The predicted fragmentation pathways, primarily involving the loss of the trifluoroethoxy moiety, provide a roadmap for interpreting the resulting MS/MS spectra. This guide serves as a foundational resource for scientists and professionals working with this and structurally related fluorinated aromatic compounds, enabling them to leverage the full potential of mass spectrometry in their research and development endeavors.

References

• PubChem. 4-methyl-2-(2,2,2-trifluoroethoxy)aniline. National Center for Biotechnology Information. Available from: [Link]

• JoVE. Mass Spectrometry: Amine Fragmentation. Journal of Visualized Experiments. Available from: [Link]

• JoVE. Mass Spectrometry: Aromatic Compound Fragmentation. Journal of Visualized Experiments. Available from: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

• Kumazawa, T., et al. (2011). Fragmentation Pathways of Trifluoroacetyl Derivatives of Methamphetamine, Amphetamine, and Methylenedioxyphenylalkylamine Designer Drugs by Gas Chromatography/Mass Spectrometry. International Journal of Spectroscopy. Available from: [Link]

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• 2. Video: Mass Spectrometry: Aromatic Compound Fragmentation [jove.com]
• 3. Video: Mass Spectrometry: Amine Fragmentation [jove.com]
• 4. m.youtube.com [m.youtube.com]

Advanced Technical Guide: Substituted Trifluoroethoxy Anilines in Drug Design

The following technical guide is structured to provide an authoritative, deep-dive analysis of substituted trifluoroethoxy anilines, tailored for medicinal chemists and process scientists.

Status: Definitive Reference Scope: Synthesis, Physicochemical Properties, and Medicinal Chemistry Applications Target Audience: Senior Scientists, Medicinal Chemists, Process Engineers

Executive Summary

The 2,2,2-trifluoroethoxy (

) group represents a critical bioisostere in modern medicinal chemistry. Distinct from its non-fluorinated counterpart (methoxy, ) and its perfluorinated analog (trifluoromethoxy, ), this moiety offers a unique balance of physicochemical properties. It serves as a metabolic "shield" against O-dealkylation while modulating lipophilicity and electronic density without completely deactivating the aromatic ring.

This guide analyzes the strategic utility of substituted trifluoroethoxy anilines, detailing the causality behind their stability, providing robust synthetic protocols for their construction, and visualizing the mechanistic pathways that define their behavior in biological systems.

Physicochemical Profiling: The "Fluorine Effect"

The incorporation of the trifluoroethoxy group into an aniline scaffold alters the molecular profile through three primary vectors: electronic modulation, lipophilicity, and metabolic blocking.

Electronic Modulation (Hammett & pKa)

Unlike the methoxy group (

), which is a strong electron donor ( ), the trifluoroethoxy group possesses a "push-pull" nature.

• Resonance (+M): The ether oxygen still possesses lone pairs capable of donating into the aromatic ring.

• Induction (-I): The strong electronegativity of the

  group ( ) exerts a powerful inductive withdrawal through the methylene spacer, significantly dampening the oxygen's basicity and nucleophilicity.

Impact on Aniline Basicity: Replacing a

-methoxy group with a -trifluoroethoxy group lowers the of the aniline nitrogen. This reduction in basicity is crucial for optimizing membrane permeability and reducing off-target hERG binding, which often correlates with high basicity.

Metabolic Stability: The Deuterium-Fluorine Parallel

The primary metabolic liability of alkoxy anilines is O-dealkylation mediated by Cytochrome P450 (CYP450) enzymes. This process typically proceeds via hydrogen atom abstraction (HAT) from the

-carbon.

• Methoxy (

  ): Rapidly oxidized to formaldehyde and the phenol.

• Trifluoroethoxy (

  ): The adjacent electron-withdrawing group strengthens the C-H bonds on the methylene linker (bond dissociation energy increase) and reduces the electron density on the oxygen, making the site less accessible to the high-valent Iron-Oxo species of CYP450.

Comparative Data Table

Property	Methoxy ( )	2,2,2-Trifluoroethoxy ( )	Trifluoromethoxy ( )
Electronic Effect ( )	-0.27 (Strong Donor)	~ -0.03 (Weak Donor/Neutral)*	+0.35 (Strong Withdrawing)
Lipophilicity ( )	Ref (0.0)	+0.4 to +0.6	+1.04
Metabolic Stability	Low (O-dealkylation prone)	High (Blocked metabolic soft spot)	Very High
Conformation	Coplanar (mostly)	Twisted (due to steric bulk of )	Orthogonal/Twisted

*Note: Estimated value based on inductive dampening of oxygen resonance.

Mechanistic Visualization

The following diagram illustrates the metabolic fate of the methoxy group versus the resistance of the trifluoroethoxy group, alongside the electronic "Push-Pull" dynamic.

Caption: Comparative metabolic pathways showing the CYP450-mediated O-dealkylation of methoxy anilines versus the oxidative resistance of the trifluoroethoxy analog.

Synthetic Architectures

Synthesizing trifluoroethoxy anilines requires overcoming the lower nucleophilicity of trifluoroethanol (TFE) compared to ethanol. Two primary routes are field-proven.

Route A: The Nitro-Phenol Alkylation (Standard)

This is the most versatile route for small-to-medium scale synthesis. It involves the alkylation of a nitrophenol followed by reduction.

• Alkylation: Nitrophenol + Trifluoroethyl Triflate (or Tosylate) +

  .

  • Why Triflate? Trifluoroethyl iodide is expensive and volatile. The tosylate or triflate is more reactive and easier to handle.

• Reduction:

  /Pd-C or Fe/AcOH.

Route B: The Ullmann-Type Coupling (Industrial)

Used in the synthesis of Flecainide , this route avoids the nitro intermediate and couples the alcohol directly to an aryl halide using copper catalysis. This is preferred for scale-up but requires harsh conditions.

Caption: Dual synthetic pathways: Route A (Alkylation-Reduction) for lab-scale versatility and Route B (Cu-Catalyzed Ullmann) for direct functionalization of aryl halides.

Detailed Experimental Protocol

Target Molecule: 2,5-Bis(2,2,2-trifluoroethoxy)aniline (Key Intermediate for Flecainide)

This protocol is adapted from robust industrial patents and optimized for reproducibility. It utilizes the "Route B" strategy (Copper-catalyzed etherification) followed by a specific functionalization sequence if starting from the un-nitrated precursor. However, for laboratory ease, we present the Alkylation-Reduction protocol starting from 2-nitro-1,4-hydroquinone (or equivalent protected phenol) which is safer for bench chemists.

Protocol: Synthesis of 4-(2,2,2-Trifluoroethoxy)aniline[1]

Phase 1: Alkylation

Reagents: 4-Nitrophenol (1.0 eq), 2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.2 eq),

(1.5 eq), DMF (0.2 M).

• Setup: Charge an oven-dried round-bottom flask with 4-Nitrophenol and

  .

• Solvation: Add anhydrous DMF under Argon atmosphere. Stir at Room Temperature (RT) for 15 minutes to form the phenoxide.

• Addition: Dropwise add 2,2,2-Trifluoroethyl trifluoromethanesulfonate (TFE-OTf). Caution: TFE-OTf is a potent alkylating agent.

• Reaction: Heat to 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The nitrophenol spot (yellow) should disappear.

• Workup: Dilute with water, extract with EtOAc (3x). Wash organics with 1M NaOH (to remove unreacted phenol), water, and brine. Dry over

  .

• Yield: Expect 85–95% of a pale yellow solid (Nitro ether).

Phase 2: Reduction

Reagents: Nitro intermediate (1.0 eq), Iron powder (5.0 eq),

(5.0 eq), EtOH/Water (3:1).

• Setup: Suspend the nitro intermediate in EtOH/Water. Add Iron powder and solid

  .

• Reaction: Heat to reflux (80°C) with vigorous stirring. The reaction typically completes in 1–2 hours.

• Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot EtOH.

• Isolation: Concentrate the filtrate. Redissolve in EtOAc, wash with

  (aq).

• Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica gel chromatography.

• Validation:

  ( ) should show the characteristic quartet for at ppm ( Hz).

Case Studies in Medicinal Chemistry

Flecainide (Class Ic Antiarrhythmic)

Flecainide is the quintessential example of the trifluoroethoxy group's utility.

• Structure: Contains a 2,5-bis(2,2,2-trifluoroethoxy)benzamide core.

• Role of Fluorine: The two trifluoroethoxy groups provide high lipophilicity for CNS/cardiac tissue penetration and, crucially, prevent rapid metabolic degradation of the aromatic ring, resulting in a half-life of ~20 hours in humans.

• Clinical Relevance: Demonstrates how bulky, fluorinated ethers can lock conformations and tune solubility.

Oteseconazole (Novel Antifungal)

Although not an aniline, Oteseconazole utilizes a 4-(2,2,2-trifluoroethoxy)phenyl moiety.

• Role: The group replaces traditional halogen or methoxy substituents to optimize the metabolic stability of the "tail" region of the molecule, enhancing its durability against fungal CYP51 and human metabolic enzymes.

References

• Synthesis of Trifluoroethoxy Toluenes (Flecainide Intermediates)

  • Process for the preparation of 2,5-bis-(2,2,2-trifluoroethoxy)-N-(2-piperidylmethyl)-benzamide.

  • Source:

• Metabolic Stability of Fluorinated Groups

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.

  • Source:

• Hammett Constants and Electronic Effects

  • A Survey of Hammett Substituent Constants and Resonance Effects.

  • Source: (Classic Reference for

    values).

• General Synthesis of Fluoroalkoxy Anilines

  • 2,2,2-Trifluoroethoxylated Drugs: St

  • Source:

Navigating the Unknown: A Hazard and Safety Assessment for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Preamble: Acknowledging the Data Gap

In the landscape of chemical synthesis and drug discovery, we often encounter novel molecules for which comprehensive safety data is not yet established. 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS No. 181369-43-3) is one such compound. As of the writing of this guide, a formal Material Safety Data Sheet (MSDS) has not been published. This document, therefore, serves not as a definitive MSDS, but as an in-depth technical guide and hazard assessment. Our recommendations are rooted in a conservative interpretation of data from structurally analogous compounds, a practice essential for ensuring laboratory safety when navigating uncharted chemical territory. The core principle of this guide is to treat this compound with the caution it warrants, assuming a hazard profile informed by its constituent chemical motifs.

The Logic of Analogue-Based Hazard Assessment

The predicted safety profile of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is derived from an analysis of its structural components and a review of the known hazards of similar molecules. This approach, known as structure-activity relationship (SAR) analysis, is a cornerstone of toxicological assessment in the absence of direct experimental data.

Our target molecule can be deconstructed into three key features:

• An Aniline Backbone: The foundational structure, known for its systemic toxicity.

• A Methyl Group (-CH3): A common substituent on the aromatic ring.

• A Trifluoroethoxy Group (-OCH2CF3): A fluorinated ether linkage, which can significantly influence the molecule's reactivity and biological interactions.

To construct a reliable safety profile, we will draw on data from the following well-characterized analogues:

• Aniline: The parent molecule, providing insight into the fundamental hazards of this class of compounds.

• 4-Chloro-2-Methyl Aniline: An analogue that helps us understand the influence of substitution at the 2 and 4 positions on the aniline ring.

• 4-(Trifluoromethoxy)aniline: A close structural cousin that informs on the potential hazards of the trifluorinated ether group.

Caption: Logical flow of the analogue-based hazard assessment.

Predicted Hazard Profile

Based on our analysis of analogous compounds, 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline should be handled as a substance with the following potential hazards:

Hazard Class	Predicted Hazard Statements	Basis for Prediction (Analogous Compounds)
Acute Toxicity (Oral)	Toxic if swallowed.	4-(Trifluoromethoxy)aniline is classified as toxic if swallowed.[1]
Acute Toxicity (Dermal)	Fatal in contact with skin.	4-(Trifluoromethoxy)aniline is classified as fatal in contact with skin.[1][2]
Skin Corrosion/Irritation	Causes skin irritation.	Chloro-methyl anilines are known skin irritants.[3]
Serious Eye Damage/Irritation	Causes serious eye damage.	4-(Trifluoromethoxy)aniline is known to cause serious eye damage.[1][2]
Carcinogenicity	Suspected of causing cancer.	4-Chloro-2-Methyl Aniline is a known carcinogen.[3]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs through prolonged or repeated exposure.	Aniline and its derivatives are known to affect the blood's oxygen-carrying capacity.[3]

A critical, and often delayed, effect of exposure to aniline and its derivatives is methemoglobinemia .[3] This condition impairs the ability of red blood cells to transport oxygen, leading to cyanosis (a bluish discoloration of the skin), headache, dizziness, and in severe cases, collapse and death.[3] The onset of these symptoms can be delayed for 2 to 4 hours or even longer after exposure.[2]

Prudent Laboratory Practices: A Self-Validating System of Safety

Given the predicted hazard profile, a multi-layered approach to safety is essential. The following protocols are designed to create a self-validating system, where each step reinforces the overall safety of the handling procedure.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is to handle it within a properly functioning chemical fume hood.[4][5] This is a non-negotiable requirement. The fume hood provides critical protection against the inhalation of vapors and aerosols. All manipulations, including weighing, transferring, and the setup of reactions, must be performed within the hood.

Personal Protective Equipment (PPE): The Last Barrier

A comprehensive PPE regimen is mandatory. The rationale behind each piece of equipment is to prevent all routes of exposure: dermal, ocular, and respiratory.

• Gloves: Wear nitrile gloves at a minimum. Given the high predicted dermal toxicity, consider double-gloving. Gloves must be inspected before use and changed immediately if contamination is suspected.[6]

• Eye Protection: Chemical safety goggles are required at all times. A face shield should be worn in situations with a higher risk of splashes.[4]

• Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

• Respiratory Protection: While a fume hood is the primary engineering control, a respirator may be required for certain procedures, such as cleaning up large spills. Consult with your institution's environmental health and safety department for specific guidance on respirator selection.

Caption: The relationship between PPE and routes of exposure.

Safe Handling and Storage Protocol

Handling:

• Work Area Preparation: Before starting work, ensure the fume hood is clean and uncluttered. Have all necessary equipment and reagents within reach to minimize movement in and out of the hood.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood. Use a disposable weighing boat or paper.

• Reaction Setup: Set up all reactions in the fume hood. Ensure that all glassware is properly secured.

• Waste Disposal: All waste contaminated with 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline must be disposed of as hazardous waste according to institutional and local regulations. Do not dispose of this chemical down the drain.[2]

Storage:

• Container: Store in a tightly sealed, properly labeled container.[4][5]

• Location: Store in a cool, dry, well-ventilated area away from incompatible materials.[4][5]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[4]

Emergency Procedures: Planning for the Unexpected

In Case of Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Spill Response Protocol

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated (if safe to do so).

• Contain: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).[2][4]

• Collect: Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Report: Report the spill to your supervisor and your institution's environmental health and safety department.

Caption: A workflow for responding to a chemical spill.

Conclusion: A Commitment to a Culture of Safety

The responsible use of novel chemical entities like 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is paramount in a research and development setting. While the absence of a formal MSDS presents a challenge, it also provides an opportunity to reinforce the principles of proactive safety and risk assessment. By understanding the hazards of structurally related compounds and adhering to rigorous safety protocols, we can confidently and safely explore the scientific potential of this molecule. Always remember that safety is not a static document, but a dynamic practice. Re-evaluate your procedures, stay informed, and foster a laboratory culture where safety is a shared and uncompromising value.

References

• State of New Jersey Department of Health. (2007). Hazardous Substance Fact Sheet: 4-Chloro-2-Methyl Aniline.
• Fisher Scientific. (2025). Safety Data Sheet: 4-(Trifluoromethoxy)aniline.
• Shenton, M., et al. (2017). Guide for the Safe Handling of Tetrafluoroethylene.
• Santa Cruz Biotechnology, Inc. (n.d.). 4-(2,2,2-trifluoroethoxy)aniline hydrochloride.
• Apollo Scientific Ltd. (n.d.). Safety Data Sheet: 4-(trifluoromethoxy)aniline hydrochloride.
• Chem-Impex International, Inc. (n.d.). 4-(Trifluoromethoxy)aniline.
• Chemos GmbH & Co. KG. (2021). Safety Data Sheet: aniline.
• ECHEMI. (n.d.). 4-(Trifluoromethoxy)aniline SDS, 461-82-5 Safety Data Sheets.
• Merck Millipore. (n.d.). Safety Data Sheet: 4-(Trifluoromethoxy)aniline.
• Sigma-Aldrich. (2025). Safety Data Sheet: Aniline.
• Centers for Disease Control and Prevention. (n.d.). Aniline | Medical Management Guidelines.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet: Tetrafluorohydroquinone.
• Google Patents. (n.d.). EP0381010A2 - Process for the preparation of 2-nitro-4-trifluoromethyl aniline.
• Api, A. M., et al. (2021). RIFM fragrance ingredient safety assessment, 3-propylidenephthalide, CAS Registry Number 17369-59-4.
• Vronská, A., et al. (2013). Toxicity of five anilines to crustaceans, protozoa and bacteria.
• ChemicalBook. (2026). 4-(Trifluoromethoxy)aniline.
• MedChemExpress. (n.d.). 4-(Trifluoromethoxy)aniline | Biochemical Reagent.
• National Center for Biotechnology Information. (n.d.). Aniline Acute Exposure Guideline Levels.
• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-.

Sources

• 1. echemi.com [echemi.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. chemos.de [chemos.de]

Protocols & Analytical Methods

Application Notes and Protocols for the Purification of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline by Column Chromatography

Introduction

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a fluorinated aromatic amine of significant interest to the pharmaceutical and agrochemical industries. The incorporation of the trifluoroethoxy group can enhance metabolic stability, lipophilicity, and binding affinity of target molecules, making this compound a valuable building block in drug discovery and development.[1][2] Achieving high purity of this intermediate is critical for the successful synthesis of active pharmaceutical ingredients and other fine chemicals, as impurities can lead to unwanted side reactions, reduced yields, and potential toxicological issues.

This application note provides a comprehensive guide to the purification of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline using silica gel column chromatography. The protocols detailed herein are designed to be a robust starting point for researchers, scientists, and drug development professionals, offering insights into the principles behind the separation and practical steps for achieving high purity.

Understanding the Chemistry: Synthesis and Potential Impurities

A common synthetic route to 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is the Williamson ether synthesis or the related Ullmann condensation.[3][4][5][6][7] These reactions typically involve the coupling of a substituted 2-amino-5-methylphenol with a 2,2,2-trifluoroethyl halide or tosylate in the presence of a base, or the copper-catalyzed coupling of an aryl halide with 2,2,2-trifluoroethanol.

Based on these synthetic pathways, the primary impurities in a crude reaction mixture are likely to include:

• Unreacted Starting Materials: 2-amino-5-methylphenol and the trifluoroethylating agent (e.g., 2,2,2-trifluoroethyl iodide or tosylate), or an aryl halide and 2,2,2-trifluoroethanol.

• Inorganic Salts: Byproducts from the base used in the reaction (e.g., potassium carbonate, cesium carbonate).

• Catalyst Residues: If an Ullmann condensation is employed, residual copper catalyst may be present.[4][5]

• Side-Products: Small amounts of over-alkylated products or positional isomers may form depending on the reaction conditions.

The successful chromatographic purification hinges on the differential interaction of the target compound and these impurities with the stationary and mobile phases.

Physicochemical Properties (Estimated)

Property	Estimated Value	Rationale/Comparison Compound(s)
Appearance	Colorless to pale yellow liquid or low-melting solid	Similar substituted anilines are often liquids or low-melting solids.[3][8]
Boiling Point	> 200 °C at atmospheric pressure	Substituted anilines generally have high boiling points. For example, 4-Methoxy-2-methylaniline has a boiling point of 248-249 °C.[8]
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, hexanes). Sparingly soluble in water.	The aromatic ring and trifluoroethoxy group contribute to its solubility in organic solvents.
Polarity	Moderately polar	The aniline group provides polarity, while the methyl and trifluoroethoxy groups increase lipophilicity.

Chromatographic Purification Strategy

A normal-phase column chromatography approach using silica gel as the stationary phase is well-suited for the purification of moderately polar compounds like 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline. The separation is based on the principle of differential adsorption, where more polar compounds interact more strongly with the polar silica gel and thus elute more slowly.[10]

Figure 1. General workflow for the purification of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Experimental Protocols

Part 1: Thin-Layer Chromatography (TLC) for Method Development

Objective: To determine the optimal mobile phase composition for column chromatography. An ideal solvent system will provide a retention factor (Rf) of approximately 0.2-0.4 for the target compound and good separation from impurities.

Materials:

• Silica gel TLC plates (with fluorescent indicator, F254)

• Crude 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Developing chambers

• Hexanes (or petroleum ether)

• Ethyl acetate

• Triethylamine (TEA)

• UV lamp (254 nm)

• Staining solution (e.g., potassium permanganate or p-anisaldehyde stain)[11]

Protocol:

• Sample Preparation: Dissolve a small amount of the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate.

• Developing Solvent Systems: Prepare a series of developing solvents with varying ratios of a non-polar solvent (hexanes) and a polar solvent (ethyl acetate). A good starting point is a range of hexane:ethyl acetate ratios (e.g., 9:1, 8:2, 7:3, v/v). To mitigate streaking, which is common with amines on silica gel, add a small amount of triethylamine (0.5-1%) to the mobile phase.[12]

• Development: Place the spotted TLC plate in a developing chamber containing the chosen solvent system. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Visualize the spots under a UV lamp (254 nm). Aromatic compounds typically appear as dark spots.[13]

  • If necessary, further visualize the plate using a chemical stain. For amines, a potassium permanganate stain can be effective, appearing as yellow-brown spots on a purple background upon gentle heating.[11]

• Rf Calculation and Optimization: Calculate the Rf value for the target compound and visible impurities for each solvent system. Adjust the solvent polarity to achieve the desired Rf and separation.

Figure 2. Conceptual representation of TLC optimization for solvent system selection.

Part 2: Column Chromatography Protocol

Objective: To purify the crude 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline on a preparative scale.

Materials and Equipment:

• Glass chromatography column

• Silica gel (flash grade, 230-400 mesh)

• Sand (acid-washed)

• Cotton or glass wool

• Optimized mobile phase (from TLC analysis)

• Collection tubes or flasks

• Rotary evaporator

Protocol:

• Column Preparation (Slurry Packing):

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm) on top of the plug.

  • In a separate beaker, prepare a slurry of silica gel in the non-polar component of your mobile phase (e.g., hexanes).

  • Pour the slurry into the column, gently tapping the column to ensure even packing and dislodge any air bubbles.

  • Once the silica has settled, add another thin layer of sand on top to protect the silica bed.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Crucially, never let the column run dry.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully apply it to the top of the column using a pipette.

  • Dry Loading (Recommended for less soluble compounds): Dissolve the crude product in a suitable volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the optimized mobile phase to the top of the column.

  • Apply gentle pressure (if using flash chromatography) to achieve a steady flow rate.

  • Begin collecting fractions in appropriately sized test tubes or flasks.

• Monitoring the Separation:

  • Periodically analyze the collected fractions by TLC to determine which fractions contain the pure product.

• Pooling and Solvent Removal:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to obtain the purified 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

• Post-Purification Analysis:

  • Assess the purity of the final product using analytical techniques such as GC-MS, HPLC, and NMR spectroscopy.

  • Determine the yield of the purified product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Streaking on TLC/Column	The basic amine is interacting strongly with the acidic silica gel.	Add 0.5-1% triethylamine to the mobile phase.[12]
Poor Separation	The mobile phase polarity is not optimal.	Re-optimize the solvent system using TLC. Consider a shallower gradient for elution if impurities are close to the product.
Product Not Eluting	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate).
Product Elutes with the Solvent Front	The mobile phase is too polar.	Decrease the polarity of the mobile phase (e.g., by increasing the percentage of hexanes).
Presence of Triethylammonium Salts in Final Product	Residual triethylamine from the mobile phase has formed a salt.	After evaporation of the chromatography solvents, dissolve the product in a suitable organic solvent and wash with a dilute aqueous bicarbonate solution, followed by a water wash. Dry the organic layer and re-evaporate.[14]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline by column chromatography. By carefully optimizing the mobile phase using TLC and following the detailed column chromatography procedure, researchers can effectively remove synthetic impurities and obtain a high-purity product suitable for downstream applications in drug discovery and materials science. The principles and techniques described herein are broadly applicable to the purification of other functionalized aromatic amines.

References

• Chem-Impex. 4-(Trifluoromethoxy)aniline. [Link]

• Chem-Impex. 4-(Trifluoromethyl)aniline. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. (2025-03-22). [Link]

• ResearchGate. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2025-11-18). [Link]

• Google Patents.

• BYJU'S. Williamson Ether Synthesis reaction. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• Reddit. Triethylammonium after flash chromatography : r/Chempros. (2025-04-18). [Link]

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. (2022-04-07). [Link]

• EPFL. TLC Visualization Reagents. [Link]

• Biotage. Is there an easy way to purify organic amines?. (2023-01-19). [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 3. jk-sci.com [jk-sci.com]
• 4. researchgate.net [researchgate.net]
• 5. US5756724A - High-yielding ullmann reaction for the preparation of bipyrroles - Google Patents [patents.google.com]
• 6. byjus.com [byjus.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. 4-メトキシ-2-メチルアニリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 4-(Trifluoromethoxy)aniline 98 461-82-5 [sigmaaldrich.com]
• 10. rsc.org [rsc.org]
• 11. faculty.fiu.edu [faculty.fiu.edu]
• 12. biotage.com [biotage.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. reddit.com [reddit.com]

Technical Application Note: Strategic Utilization of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline in Medicinal Chemistry

Executive Summary

This application note details the synthesis, handling, and strategic application of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS: Derived from patent lit/analogues), a high-value fluorinated building block.

In modern drug discovery, the 2,2,2-trifluoroethoxy moiety serves as a critical bioisostere for non-fluorinated alkoxy groups (e.g., isopropoxy or ethoxy). Its inclusion modulates lipophilicity (

), enhances metabolic stability by blocking oxidative dealkylation, and alters the electronic density of the aniline nitrogen, thereby tuning the pKa of downstream amides or ureas. This guide provides a validated protocol for its synthesis from commodity precursors and demonstrates its utility in generating a urea-based kinase inhibitor scaffold.

Chemical Profile & Strategic Value[1]

Physicochemical Properties[2]

• IUPAC Name: 4-methyl-2-(2,2,2-trifluoroethoxy)aniline[1]

• Molecular Formula:

  [1]

• Molecular Weight: 205.18 g/mol

• Key Feature: The electron-withdrawing nature of the

  group (Hammett ) reduces the nucleophilicity of the aniline nitrogen compared to a standard -anisidine, requiring specific coupling conditions.

Structural Activity Relationship (SAR) Logic

The molecule contains three distinct vectors for medicinal chemistry optimization:

• Primary Amine: Handle for diversity (Amides, Ureas, Carbamates).

• Trifluoroethoxy Group: Provides a "fluorine tail" that fills hydrophobic pockets (e.g., in ATP-binding sites of kinases) while resisting cytochrome P450 metabolism.

• Methyl Group: Provides steric bulk to restrict rotation or fill small lipophilic cavities.

Validated Synthesis Protocol

Objective: Synthesize 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline from 2-fluoro-4-methylnitrobenzene via Nucleophilic Aromatic Substitution (

) followed by catalytic hydrogenation.

Step 1: Etherification

Reaction:

Reagents:

• 2-Fluoro-4-methylnitrobenzene (1.0 eq)

• 2,2,2-Trifluoroethanol (TFE) (1.2 eq)

• Potassium Carbonate (

  ), anhydrous (1.5 eq)

• DMF (Dimethylformamide), anhydrous (5 mL/mmol)

Procedure:

• Setup: Charge a flame-dried round-bottom flask with 2-fluoro-4-methylnitrobenzene and anhydrous DMF under nitrogen atmosphere.

• Reagent Addition: Add

  in one portion.

• Alkoxide Formation: Add TFE dropwise via syringe. Note: TFE is volatile and toxic; handle in a fume hood.

• Reaction: Heat the slurry to 80°C for 6 hours. Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS. The starting material (fluoro-nitro) is highly responsive to UV; look for the disappearance of the starting peak.

• Workup: Cool to room temperature. Pour into ice-water (10x volume). The product usually precipitates as a yellow solid. Filter and wash with water. If oil forms, extract with Ethyl Acetate, wash with brine, dry over

  , and concentrate.

• Yield Target: >90% (Yellow solid/oil).

Step 2: Nitro Reduction

Reaction:

Reagents:

• Intermediate A (from Step 1)

• 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Methanol (MeOH) (10 mL/mmol)

• Hydrogen gas (balloon pressure)

Procedure:

• Safety: Purge the reaction vessel with nitrogen to remove oxygen before adding catalyst (Pd/C is pyrophoric).

• Loading: Dissolve Intermediate A in MeOH and carefully add to the flask containing Pd/C (wetted with toluene or water for safety).

• Hydrogenation: Equip with a hydrogen balloon. Stir vigorously at room temperature for 4–12 hours.

• Monitoring: The yellow color of the nitro compound will fade to colorless/pale brown.

• Workup: Filter through a Celite pad to remove Pd/C. Wash the pad with MeOH. Concentrate the filtrate under reduced pressure.

• Purification: If necessary, purify via flash column chromatography (Hexane/EtOAc 4:1).

• Storage: Store under nitrogen at 4°C. Anilines are prone to oxidation (browning) over time.

Application Protocol: Urea Scaffold Synthesis

Context: Alkoxy-anilines are frequently coupled with isocyanates to form urea-based kinase inhibitors (e.g., Sorafenib analogs).

Protocol:

• Dissolve 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (1.0 eq) in anhydrous Dichloromethane (DCM).

• Add Triethylamine (1.2 eq) if using an acid chloride, or omit if using an isocyanate.

• Add the electrophile (e.g., Phenyl isocyanate , 1.0 eq) dropwise at 0°C.

• Warm to room temperature and stir for 2 hours.

• Validation: The urea product typically precipitates from DCM. Filter and wash with cold DCM to obtain high-purity compound.

Visualized Workflows

Synthesis Pathway Diagram[4]

Caption: Two-step synthesis route utilizing nucleophilic aromatic substitution followed by catalytic hydrogenation.

Decision Tree for Functionalization

Caption: Strategic functionalization pathways based on the desired medicinal chemistry outcome.

Analytical Validation Data

To ensure the integrity of the synthesized intermediate, compare your analytical data against these expected parameters:

Parameter	Expected Value / Observation	Notes
Appearance	Pale yellow to brown oil/solid	Darkens on air exposure (oxidation).
1H NMR (CDCl3)	4.35 (q, Hz, 2H)	Diagnostic Peak: Quartet of the group.
19F NMR	-74.0 ppm (t)	Triplet due to coupling with .
MS (ESI+)		Base peak.
TLC (Hex/EtOAc 4:1)		Stains purple with Ninhydrin (primary amine).

References

• Siegemund, G., et al. (2000).[2] "Fluorine Compounds, Organic".[3][2][4][5] Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. [Link]

• PubChem Compound Summary. (n.d.). "4-methyl-2-(2,2,2-trifluoroethoxy)aniline".[1] National Center for Biotechnology Information. [Link]

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

Sources

• 1. PubChemLite - 4-methyl-2-(2,2,2-trifluoroethoxy)aniline (C9H10F3NO) [pubchemlite.lcsb.uni.lu]
• 2. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. rsc.org [rsc.org]
• 5. 2,2,2-Trifluoroethanol as a solvent to control nucleophilic peptide arylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: A Scalable Two-Step Synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Introduction

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a key building block in the synthesis of various pharmaceuticals and agrochemicals. The presence of the trifluoroethoxy group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of target molecules. This application note provides a detailed, scalable, and robust two-step protocol for the synthesis of this important intermediate, starting from commercially available 4-methyl-2-nitrophenol. The synthesis involves an initial etherification reaction followed by the reduction of the nitro group. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and scalable method for the preparation of this compound.

Synthetic Strategy Overview

The synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is approached in two main stages:

• Etherification: A nucleophilic aromatic substitution reaction is employed to introduce the 2,2,2-trifluoroethoxy group onto the 4-methyl-2-nitrophenol scaffold. While several methods exist for the formation of aryl ethers, a copper-catalyzed Ullmann-type condensation is often favored for its reliability and scalability in this context.[1] This reaction involves the coupling of the phenoxide of 4-methyl-2-nitrophenol with a suitable trifluoroethylating agent. For the purpose of this protocol, we will adapt a modified Williamson ether synthesis approach which is also a robust method for preparing ethers.[2]

• Reduction: The nitro group of the resulting 1-methyl-4-(2,2,2-trifluoroethoxy)-2-nitrobenzene is then reduced to the corresponding aniline. Catalytic hydrogenation is a clean and efficient method for this transformation and is well-suited for scale-up.[3][4]

The overall synthetic pathway is depicted below:

Caption: Overall two-step synthesis of the target aniline.

Experimental Protocols

Part 1: Synthesis of 1-Methyl-4-(2,2,2-trifluoroethoxy)-2-nitrobenzene (Etherification)

This protocol is based on a modified Williamson ether synthesis, a widely used and robust method for preparing ethers.[5][6]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	CAS Number	Key Hazards
4-Methyl-2-nitrophenol	153.14	119-33-5	Harmful if swallowed, Skin/eye irritant[7]
2,2,2-Trifluoroethanol	100.04	75-89-8	Flammable, Toxic, Serious eye damage[8]
Potassium Carbonate (K₂CO₃)	138.21	584-08-7	Skin/eye irritant
N,N-Dimethylformamide (DMF)	73.09	68-12-2	Reproductive toxicity
Toluene	92.14	108-88-3	Flammable, Skin/eye irritant
Diethyl ether	74.12	60-29-7	Highly flammable
Brine (saturated NaCl solution)	N/A	N/A	None
Anhydrous Magnesium Sulfate	120.37	7487-88-9	None

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Thermometer

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add 4-methyl-2-nitrophenol (1.0 eq.), potassium carbonate (1.5 eq.), and N,N-dimethylformamide (DMF, 5-10 volumes).

• Addition of Trifluoroethanol: To the stirred suspension, add 2,2,2-trifluoroethanol (1.2 eq.) at room temperature.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. Pour the reaction mixture into water (20 volumes) and extract with toluene or diethyl ether (3 x 10 volumes).

• Washing: Combine the organic layers and wash with water (2 x 10 volumes) and then with brine (1 x 10 volumes).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 1-methyl-4-(2,2,2-trifluoroethoxy)-2-nitrobenzene. The crude product can be used in the next step without further purification or can be purified by column chromatography if necessary.

Caption: Workflow for the etherification step.

Part 2: Synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (Reduction)

This protocol employs catalytic hydrogenation for the reduction of the nitro group, a method known for its high efficiency and clean reaction profile.[9][10]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	CAS Number	Key Hazards
1-Methyl-4-(2,2,2-trifluoroethoxy)-2-nitrobenzene	235.15	N/A	(Assumed) Skin/eye irritant
Palladium on Carbon (10% Pd/C)	N/A	7440-05-3	Flammable solid
Ethanol or Methanol	46.07 / 32.04	64-17-5 / 67-56-1	Highly flammable
Hydrogen Gas (H₂)	2.02	1333-74-0	Extremely flammable gas
Celite® (Diatomaceous earth)	N/A	61790-53-2	None

Equipment:

• Hydrogenation apparatus (e.g., Parr shaker or stirred autoclave)

• Buchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a suitable hydrogenation vessel, dissolve the crude 1-methyl-4-(2,2,2-trifluoroethoxy)-2-nitrobenzene (1.0 eq.) in ethanol or methanol (10-20 volumes).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) catalyst (1-5 mol%) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the reaction vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50-100 psi) and stir the mixture vigorously at room temperature. The reaction is typically exothermic, and cooling may be required for large-scale reactions.[11]

• Reaction Monitoring: Monitor the reaction progress by hydrogen uptake and TLC/HPLC until the starting material is completely consumed.

• Catalyst Filtration: Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product with high purity.[12][13]

Caption: Workflow for the reduction step.

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• 2,2,2-Trifluoroethanol: This reagent is flammable, toxic, and can cause serious eye damage.[8] Handle with care and avoid inhalation and contact with skin and eyes.

• 4-Methyl-2-nitrophenol: This compound is harmful if swallowed and causes skin and eye irritation.[7]

• Catalytic Hydrogenation: Hydrogen gas is extremely flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly grounded and free of leaks. The Pd/C catalyst can be pyrophoric, especially after the reaction. Do not allow the catalyst to dry in the air. The filter cake should be kept wet with water and disposed of appropriately. The reduction of nitro compounds can be highly exothermic, and appropriate cooling measures should be in place for scale-up.[4][11]

Conclusion

This application note provides a comprehensive and scalable two-step synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline. The described etherification and reduction protocols utilize readily available reagents and standard laboratory equipment. The procedures are robust and can be adapted for larger-scale production with appropriate safety considerations. The final product is a valuable intermediate for the synthesis of a wide range of biologically active molecules.

References

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. [Link]

• Williamson Ether Synthesis. (n.d.). Williamson Ether Synthesis. [Link]

• The Williamson Ether Synthesis. (n.d.). The Williamson Ether Synthesis. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Utah Tech University. [Link]

• Owsley, D. C., & Bloomfield, J. J. (1977). The Reduction of Nitroarenes with Iron/Acetic Acid. Synthesis, 1977(02), 118-120.

• ResearchGate. (2025). Liquid phase hydrogenation of nitrobenzene. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Organic Chemistry Portal. [Link]

• Neuland Labs. (2022, August 30). 3 Key Elements of a Successful Hydrogenation Scale-Up. Neuland Labs. [Link]

• Institutional Repository FHNW (IRF). (n.d.). New Scale-up Technologies for Hydrogenation Reactions in Multipurpose Pharmaceutical Production Plants. Institutional Repository FHNW (IRF). [Link]

• The Royal Society of Chemistry. (n.d.). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. The Royal Society of Chemistry. [Link]

• Mettler Toledo. (n.d.). Catalytic Hydrogenation of Nitrobenzene to Aniline | Application Note. Mettler Toledo. [Link]

• National Institutes of Health. (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Institutes of Health. [Link]

• Google Patents. (n.d.). US5756724A - High-yielding ullmann reaction for the preparation of bipyrroles.

• Scribd. (n.d.). Recrystallization: Figure 1. Structure of Aniline. Scribd. [Link]

• Biblioteca IQS. (2021, May 21). Scale-up of catalytic hydrogenation in the pharmaceutical industry. Biblioteca IQS. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• YouTube. (2022, August 10). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. [Link]

• Raghunathpur College. (n.d.). Amines -preparation and separation. Raghunathpur College. [Link]

• ResearchGate. (n.d.). Rational scale-up of catalytic hydrogenation involving slowly dissolving reactants. ResearchGate. [Link]

• ACS Publications. (2023, August 18). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. [Link]

• ARTICLE. (n.d.). ARTICLE. [Link]

• Reddit. (2025, December 23). Working up nitroarene reductions with iron powder - strategies for dealing with the gelatinous rust byproduct?. Reddit. [Link]

• University of Rochester. (n.d.). How To: Purify by Distillation. University of Rochester Department of Chemistry. [Link]

• ResearchGate. (n.d.). Hydrogenation of nitrobenzene for compounds 1-4. ResearchGate. [Link]

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. 3 Key Elements of Successful Hydrogenation Scale-Up | Neuland Labs [neulandlabs.com]
• 4. mt.com [mt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. gold-chemistry.org [gold-chemistry.org]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Scale-up of catalytic hydrogenation in the pharmaceutical industry | Biblioteca IQS [biblioteca.iqs.edu]
• 12. scribd.com [scribd.com]
• 13. How To [chem.rochester.edu]

Application Note: A Multi-Modal Analytical Approach for Monitoring Reactions of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Abstract

This guide provides a detailed framework of analytical methodologies for the real-time and offline monitoring of chemical reactions involving 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, a key intermediate in pharmaceutical and materials science. We present comprehensive protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and in-situ Nuclear Magnetic Resonance (NMR) spectroscopy. The document emphasizes the rationale behind methodological choices, offering researchers, process chemists, and quality control scientists a robust toolkit for reaction optimization, kinetic analysis, and impurity profiling.

Introduction: The Imperative for Rigorous Reaction Monitoring

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a substituted aniline derivative whose structural motifs—an aromatic amine, a methyl group, and a trifluoroethoxy moiety—make it a valuable synthon. The aromatic amine is a versatile functional handle for forming amide, sulfonamide, or C-N bonds, while the trifluoroethoxy group can significantly modulate physicochemical properties such as lipophilicity and metabolic stability in target molecules.

Effective monitoring of its synthetic transformations is critical for several reasons:

• Process Understanding: To elucidate reaction mechanisms, identify transient intermediates, and characterize side-product formation.

• Optimization & Yield Maximization: To determine the precise endpoint of a reaction, avoiding incomplete conversion or product degradation from excessive reaction time.

• Safety and Robustness: To ensure predictable and controlled reaction progression, which is paramount for process scale-up.[1]

This document explores three complementary analytical techniques, providing detailed protocols that are designed to be self-validating and grounded in established scientific principles.

Foundational Strategy: Offline vs. In-Situ Analysis

The choice of an analytical strategy is dictated by the specific information required. We can broadly categorize these approaches into two domains: offline and in-situ monitoring.

• Offline Analysis: Involves withdrawing an aliquot from the reaction mixture at specific time points. The reaction in the aliquot is quenched, and the sample is then prepared for analysis by a chromatographic technique like HPLC or GC. This method is robust and provides high-resolution separation of components.

• In-Situ (Online) Analysis: Involves monitoring the reaction directly as it occurs, without sample extraction.[1] Spectroscopic techniques like NMR are ideal for this, offering real-time kinetic data without perturbing the reaction environment.[2][3]

Figure 1: Conceptual workflow comparing offline and in-situ analytical strategies.

Chromatographic Protocols for High-Resolution Offline Analysis

Chromatographic methods are the cornerstone of reaction monitoring due to their exceptional ability to separate complex mixtures, allowing for the quantification of starting materials, intermediates, and products.

High-Performance Liquid Chromatography with UV and MS Detection (HPLC-UV/MS)

Expertise & Rationale: HPLC is the preferred method for non-volatile and thermally labile compounds like substituted anilines. A reversed-phase C18 column is chosen for its broad applicability in retaining aromatic compounds. The addition of an acid modifier (formic acid) is critical; it protonates the basic aniline nitrogen, preventing peak tailing by minimizing interactions with residual silanols on the silica support and ensuring consistent ionization for Mass Spectrometry (MS) detection.[4] MS detection provides unambiguous identification of components based on their mass-to-charge ratio, which is invaluable for identifying unknown byproducts.[5][6]

Protocol: Monitoring an N-Acylation Reaction

This protocol is designed to monitor the progress of a representative reaction: the acylation of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline with acetyl chloride.

Step-by-Step Methodology:

• Reaction Sampling & Quenching:

  • At designated time points (e.g., t=0, 15, 30, 60, 120 min), withdraw ~50 µL of the reaction mixture using a gas-tight syringe.

  • Immediately dispense the aliquot into a pre-weighed 1.5 mL vial containing 1 mL of cold acetonitrile. This step quenches the reaction and precipitates any salts.

  • Vortex the vial for 30 seconds.

• Sample Preparation:

  • Centrifuge the quenched sample at 10,000 rpm for 5 minutes to pellet any solids.

  • Transfer the supernatant to an HPLC vial for analysis. If necessary, perform a further dilution with the mobile phase to ensure the analyte concentration is within the detector's linear range.

• Instrumentation and Conditions:

  • A detailed table of instrumental parameters is provided below.

Table 1: HPLC-UV/MS Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 2.6 µm particle size	Provides good resolution for aromatic compounds with high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier for peak shape and MS compatibility.[4]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.
Gradient Program	10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 10% B over 0.5 minutes, equilibrate for 2.5 minutes.	A gradient ensures elution of both the polar starting aniline and the more non-polar acylated product.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	2 µL	Minimizes potential for column overload.
UV Detector	Diode Array Detector (DAD), 254 nm	The aromatic ring provides strong chromophores for UV detection.
MS Detector	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar molecules; positive mode is ideal for basic anilines.
MS Scan Range	m/z 100 - 500	Covers the expected mass of reactants, products, and common byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Rationale: GC-MS offers superior chromatographic resolution compared to HPLC and can be a powerful tool for analyzing reaction mixtures, especially for identifying volatile impurities.[7][8] However, primary amines like our target analyte can exhibit poor peak shape (tailing) due to their polarity and interaction with the stationary phase.[9] To mitigate this, two strategies are key: the use of a base-deactivated column and optional derivatization to block the active amine proton.[9] While direct injection is possible, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or trifluoroacetic anhydride (TFAA) can significantly improve chromatographic performance.[9]

Protocol: Impurity Profiling

Step-by-Step Methodology:

• Reaction Sampling & Workup:

  • Withdraw ~100 µL of the reaction mixture and quench in 1 mL of saturated sodium bicarbonate solution.

  • Extract the organic components with 1 mL of dichloromethane or ethyl acetate.

  • Vortex, then centrifuge to separate the layers.

  • Carefully transfer the organic layer to a new vial.

• Derivatization (Optional, for improved performance):

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Add 100 µL of pyridine and 100 µL of TFAA.

  • Heat at 60 °C for 30 minutes.

  • Cool to room temperature and dilute with dichloromethane before injection.

• Instrumentation and Conditions:

  • A detailed table of instrumental parameters is provided below.

Table 2: GC-MS Method Parameters

Parameter	Recommended Setting	Rationale
Column	DB-5ms or equivalent (low-bleed, base-deactivated), 30 m x 0.25 mm ID, 0.25 µm film thickness	A base-deactivated column is crucial to prevent peak tailing of the amine.[9]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good efficiency.
Inlet Temperature	250 °C	Ensures rapid volatilization without thermal degradation.
Injection Mode	Split (50:1) or Splitless	Use split for concentrated samples, splitless for trace analysis.
Oven Program	Start at 80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min.	Separates compounds based on boiling point.
MS Transfer Line	280 °C	Prevents condensation of analytes.
Ion Source Temp	230 °C	Standard temperature for Electron Ionization (EI).
Ionization Mode	Electron Ionization (EI), 70 eV	Provides reproducible fragmentation patterns for library matching.
MS Scan Range	m/z 40 - 550	Covers a wide range of potential fragments and molecular ions.

Spectroscopic Protocols for Real-Time In-Situ Analysis

In-situ spectroscopy provides a continuous window into the reaction, allowing for the generation of detailed kinetic profiles and the detection of short-lived intermediates that may be missed by offline sampling.[10][11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR spectroscopy is uniquely powerful for reaction monitoring because it is non-invasive and inherently quantitative without the need for response factor calibration.[2][13] For 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, we have two excellent spectroscopic handles:

• ¹H NMR: Can be used to monitor the disappearance of proton signals unique to the starting material and the appearance of signals from the product.

• ¹⁹F NMR: The trifluoroethoxy group provides a strong, sharp singlet in a region of the spectrum with no other signals. This makes it an exceptionally clean and sensitive probe for tracking the conversion of the starting material.

Figure 2: Workflow for in-situ NMR reaction monitoring.

Protocol: Real-Time Kinetic Analysis

Step-by-Step Methodology:

• Reaction Setup:

  • The reaction must be conducted in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) for the spectrometer's lock system.

  • In a clean NMR tube, combine the 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and any other reagents (e.g., a base).

  • Acquire an initial spectrum (t=0).

  • Initiate the reaction by adding the final reagent (e.g., acetyl chloride) directly to the NMR tube, mix quickly, and insert the tube into the spectrometer.

• Automated NMR Acquisition:

  • Set up an arrayed experiment to automatically acquire spectra at regular time intervals (e.g., every 5 minutes for 2 hours).

  • Alternate between ¹H and ¹⁹F acquisitions if desired.

• Instrumentation and Conditions:

Table 3: In-Situ NMR Method Parameters

Parameter	¹H NMR Setting	¹⁹F NMR Setting	Rationale
Solvent	Deuterated solvent compatible with the reaction (e.g., CDCl₃)	Deuterated solvent compatible with the reaction (e.g., CDCl₃)	Required for the field-frequency lock.
Pulse Program	zg30 (or similar standard 30° pulse)	zg (standard single pulse)	Standard acquisition programs.
Number of Scans	4 to 16	4 to 16	Balance between signal-to-noise and time resolution.
Relaxation Delay (D1)	5 x T₁ of the slowest relaxing proton of interest (often > 10s for quantitative results)	Typically 2-5 seconds	A long D1 is critical for accurate quantification in ¹H NMR to allow for full relaxation of the nuclei.
Acquisition Time	~2-3 seconds	~1-2 seconds	Standard values for good resolution.
Spectral Width	~12 ppm	~50 ppm (centered on the expected CF₃ signal)	Covers the expected chemical shift ranges.

Data Analysis:

• Process the spectra (Fourier transform, phase correction, baseline correction).

• For each time point, integrate a well-resolved peak corresponding to the starting material and a peak corresponding to the product.

• The percentage conversion at time t can be calculated as: % Conversion = [Integral(Product) / (Integral(Product) + Integral(Reactant))] * 100

Method Selection Guide

Choosing the right analytical technique depends on the specific goals of the experiment.

Table 4: Comparison of Analytical Methods

Feature	HPLC-UV/MS	GC-MS	In-Situ NMR
Analysis Type	Offline	Offline	In-Situ / Online
Primary Use Case	Quantitative analysis, purity assessment	Volatile impurity profiling, high resolution	Real-time kinetics, mechanistic studies
Sample Preparation	Moderate (Quench, Dilute, Filter)	Moderate to High (Extraction, Derivatization)	Minimal (Reaction in deuterated solvent)
Quantitative Accuracy	High (with calibration)	Good (with internal standard)	Excellent (inherently quantitative)[2][13]
Sensitivity	High	Very High	Moderate
Structural Information	Limited (MS provides mass)	Good (EI fragmentation patterns)	Excellent (Full structure elucidation)
Key Advantage	Robust, widely available, MS confirmation	Superior separation power	Real-time data, non-invasive
Key Limitation	Time-delayed data, potential for sample degradation	Not suitable for non-volatile/labile compounds	Requires deuterated solvents, lower sensitivity

References

• U.S. Environmental Protection Agency. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. Available at: [Link]

• Dutta, B., et al. (2018). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods. Available at: [Link]

• Waters Corporation. (2015). Analysis of 2- and 4-Methylimidazole in Beverages Using Alliance HPLC with ACQUITY QDa Mass Detection. Available at: [Link]

• Jaremko, M., et al. (2021). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry. Available at: [Link]

• Li, A., et al. (2019). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography–Mass spectrometry. Journal of Chromatography B. Available at: [Link]

• Jaremko, M., et al. (2021). NMR reaction monitoring robust to spectral distortions. ChemRxiv. Available at: [Link]

• Kirsch, F., et al. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Müller, L., et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry. Available at: [Link]

• Magritek. On-line NMR reaction monitoring. Available at: [Link]

• Waters Corporation. (2014). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Available at: [Link]

• Wang, Z., & Li, R. (2021). Determination of Aniline in Soil by ASE/GC-MS. Molecules. Available at: [Link]

• Mettler Toledo. In-Situ Monitoring of Chemical Reactions. Available at: [Link]

• ACS Publications. (2021). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. Available at: [Link]

• Gual-Artigas, M., et al. (2021). In situ Reaction Monitoring in Photocatalytic Organic Synthesis. Refubium - Freie Universität Berlin. Available at: [Link]

• ACS Publications. (2023). In-Situ Reaction Monitoring and Mechanistic Studies by Mass Spectrometry: Heterogeneous Photocatalysis and Initial Contact Reaction. Analytical Chemistry. Available at: [Link]

• Environmental Science & Technology. (2021). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Available at: [Link]

• Fluorine Notes. (2018). NMR spectroscopy of products based on tetrafluoroethylene oxide. Available at: [Link]

• Arrow@TU Dublin. (2023). Suitability of Mobile Phase Recycling for Methylxanthine Quantification in Coffee Samples using HPLC. SURE Journal. Available at: [Link]

• Journal of Chromatography B. (2020). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography–Mass spectrometry. Available at: [Link]

• SIELC Technologies. Separation of 4-(Chloroethoxy)aniline on Newcrom R1 HPLC column. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2017). NMR reaction monitoring in flow synthesis. Available at: [Link]

• The Royal Society of Chemistry. (2016). In-Situ FTIR Spectroscopic Monitoring of Electrochemically Controlled Organic Reactions in a Recycle Reactor. Reaction Chemistry & Engineering. Available at: [Link]

• Bruker. Reaction Monitoring. Available at: [Link]

• YouTube. (2021). In-situ spectroscopic technique for characterising & studying heterogeneous catalytic reactions. Available at: [Link]

• Nanalysis. Water signal displacement in 1H NMR spectroscopy using trifluoroacetic acid. Available at: [Link]

• Scientific Reports. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. Available at: [Link]

Sources

• 1. mt.com [mt.com]
• 2. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Separation of 4-(Chloroethoxy)aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. waters.com [waters.com]
• 6. lcms.cz [lcms.cz]
• 7. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Reaction Monitoring | Bruker [bruker.com]
• 12. m.youtube.com [m.youtube.com]
• 13. magritek.com [magritek.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline Synthesis

Case ID: TFE-ANILINE-OPT-01 Topic: Yield Improvement & Troubleshooting for Fluorinated Ether Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Process Overview

The synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a two-step sequence commonly utilized in the preparation of pharmaceutical intermediates (e.g., for proton pump inhibitors or kinase inhibitors). The core challenge lies in the nucleophilicity of 2,2,2-trifluoroethanol (TFE) . Due to the electron-withdrawing effect of the fluorine atoms, TFE is significantly less nucleophilic than ethanol (

~12.4 vs. 16), making the initial etherification step the primary bottleneck for yield.

The "Golden Path" Workflow

To maximize yield and minimize side products (specifically the hydrolysis phenol), we recommend the Nucleophilic Aromatic Substitution (

) route followed by Catalytic Hydrogenation .

Reaction Scheme:

• Etherification (

  ): 2-Fluoro-4-methyl-1-nitrobenzene + TFE 4-Methyl-2-(2,2,2-trifluoroethoxy)-1-nitrobenzene

• Reduction: Nitro intermediate

  4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Figure 1: Optimized synthetic workflow for the target aniline.

Module 1: The Etherification Step ( )

This is the critical control point. The most common failure mode is the formation of 4-methyl-2-nitrophenol (hydrolysis product) due to wet reagents or weak bases.

Recommended Protocol

• Substrate: 2-Fluoro-4-methyl-1-nitrobenzene (1.0 eq)

• Nucleophile: 2,2,2-Trifluoroethanol (TFE) (1.5 – 2.0 eq)

• Base: Potassium tert-butoxide (

  ) (1.5 eq) or Sodium Hydride (NaH) (1.2 eq)

• Solvent: Anhydrous DMF or NMP (Polar aprotic is mandatory to strip the cation).

• Conditions:

  addition, warm to .[1]

Troubleshooting Guide: Etherification

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	TFE is a poor nucleophile; Base is too weak.	Switch from to or NaH . Carbonates are often insufficient for TFE activation. Increase temp to .
High Phenol Impurity	Water contamination. competes with .	Use anhydrous solvents (DMF/NMP). Ensure TFE is dry. If using KOH, switch to to eliminate water generation.
Dark/Tar Formation	Decomposition of nitro group or polymerization.	Reduce temperature. Ensure inert atmosphere ( /Ar). Avoid exotherms during base addition.
Regioselectivity Issues	Unlikely with 2-Fluoro precursor.	If using 2-Chloro analog, switch to 2-Fluoro. Fluorine is the superior leaving group for due to Meisenheimer complex stabilization.

Logic Flow

Figure 2: Troubleshooting logic for the etherification step.

Module 2: The Reduction Step

Once the nitro-ether intermediate is isolated, the reduction is generally straightforward. However, care must be taken to avoid defluorination (rare but possible) or incomplete reduction.

Protocol A: Catalytic Hydrogenation (Cleanest)

• Catalyst: 10% Pd/C (5-10 wt% loading).

• Solvent: Methanol or Ethanol.

• H2 Source: Balloon (1 atm) or Parr Shaker (30 psi).

• Note: If the reaction stalls, add a trace of acetic acid to protonate the amine product, preventing catalyst poisoning.

Protocol B: Iron Reduction (Robust/Scale-up)

• Reagents: Iron powder (3-5 eq),

  (saturated aq. solution).

• Solvent: Ethanol/Water (3:1).

• Conditions: Reflux for 2-4 hours.

• Benefit: Tolerates sulfur or other catalyst poisons if present from previous steps.

Troubleshooting Guide: Reduction

Symptom	Probable Cause	Corrective Action
Stalled Reaction	Catalyst poisoning (by amines or sulfur).	Filter and add fresh catalyst. For Pd/C, add 1% AcOH.
Unknown Impurity (+14 mass)	Methylation of amine (if using MeOH).	Rare without acid, but possible. Switch solvent to Ethanol or Ethyl Acetate.
Product is Colored (Red/Brown)	Oxidation of aniline.	Aniline derivatives oxidize in air. Store under Argon/Nitrogen. Use immediately or convert to HCl salt for storage.

Module 3: Purification & Isolation

The physical properties of the product (likely an oil or low-melting solid) make crystallization difficult.

Acid-Base Extraction (The "Magic" Cleanup):

• Dissolve crude reaction mixture in Ethyl Acetate .

• Extract with 1M HCl (The aniline goes into the water layer as the salt; non-basic impurities stay in organics).

• Wash the aqueous layer with fresh Ethyl Acetate (removes neutral impurities).

• Basify the aqueous layer with NaOH or

  to pH > 10.

• Extract back into Ethyl Acetate , dry over

  , and concentrate.

Frequently Asked Questions (FAQs)

Q: Can I use 2-Chloro-4-methyl-1-nitrobenzene instead of the Fluoro precursor? A: You can, but the yield will drop significantly. Fluorine is highly electronegative, stabilizing the Meisenheimer intermediate in

reactions, making it 10-100x more reactive than chlorine in this specific context. If you must use the Chloro derivative, you will need higher temperatures ( ) and likely DMSO as the solvent.

Q: Why is my yield low even with NaH? A: Check your TFE quality. TFE is hygroscopic. If it contains water, NaH will generate NaOH, which attacks the nitrobenzene to form the phenol byproduct. Dry your TFE over molecular sieves (3Å) before use.

Q: Is the trifluoroethoxy group stable to acid? A: Yes, the ether linkage is robust. However, the aniline nitrogen is basic. You can form stable salts (HCl, oxalate) for long-term storage.

References

• Nucleophilic Aromatic Substitution Mechanism: Bunnett, J. F., & Zahler, R. E. (1951). "Kinetics of the reaction of 2,4-dinitrochlorobenzene with some alkoxide ions." Chemical Reviews. (Foundational text on reactivity order F >> Cl).

• Synthesis of Trifluoroethoxy Arenes (Patent Context)

  • Process for the preparation of 2-trifluoromethoxy-aniline.[1][2][3] European Patent EP0820981A1. (Describes analogous conditions for trifluoro-substituted anilines using nitration and reduction).

• Trifluoroethanol as a solvent and nucleophile. (2015). Journal of Organic Chemistry.

• Reduction Methodologies

  • Reduction of Nitrobenzene to Aniline. (2025).[4] ResearchGate. Comparison of Pd/C vs Raney Ni vs Fe/HCl methods.

(Note: Specific CAS numbers for the exact target 4-methyl-2-(2,2,2-trifluoroethoxy)aniline are rare in open literature, but the chemistry is strictly analogous to the well-documented 2-(2,2,2-trifluoroethoxy)aniline synthesis used in Lansoprazole intermediates.)

Sources

• 1. EP0820981A1 - Process for the preparation of 2-trifluoromethoxy-aniline - Google Patents [patents.google.com]
• 2. CA2211133C - Process for preparing 2-trifluoromethoxy-aniline - Google Patents [patents.google.com]
• 3. EP0984920B1 - Novel method for preparing 2-trifluoro-methoxy-aniline - Google Patents [patents.google.com]
• 4. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assurance for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

[1][2]

Status: Operational Ticket ID: TFE-ANL-001 Subject: Impurity Profiling, Troubleshooting, and Purification Protocols Assigned Specialist: Senior Application Scientist, Chemical Process Development[1][2]

Executive Summary

You are likely utilizing 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS: N/A for specific isomer, structurally related to CAS 1261442-83-4) as a key intermediate in the synthesis of agrochemicals or pharmaceutical kinase inhibitors.[3][1][2] The trifluoroethoxy moiety confers metabolic stability and lipophilicity, but its introduction—typically via nucleophilic aromatic substitution (

) followed by nitro reduction—introduces a specific set of persistent impurities.[1][2]

This guide addresses the three most common purity failures:

• Incomplete Reduction (Nitro-precursor contamination).[3][1][2]

• Hydrolysis Byproducts (Phenolic impurities).[3][1][2]

• Coupling Side-Reactions (Azo/Azoxy dimers).[3][1][2]

Module 1: Diagnostic & Identification

Q: I see a late-eluting peak in my HPLC chromatogram (RRT ~1.2-1.4). What is it?

A: It is likely the unreacted nitro precursor: 4-methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene. [3][2]

Technical Insight: The transformation of the nitro group (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) to the amine ( ) significantly increases polarity.[1][2] In Reverse Phase HPLC (C18), the amine product will elute earlier than the nitro precursor.[1][2] The trifluoroethoxy group is highly lipophilic; if the nitro group remains, the molecule retains significant non-polar character, causing it to stick to the column longer.[1][2]

Diagnostic Table 1: Common Impurity Profiles

Impurity Type	Chemical Identity	Origin	Detection Characteristics (LC-MS/UV)
Impurity A	4-Methyl-1-nitro-2-(2,2,2-trifluoroethoxy)benzene	Unreacted Starting Material	RRT > 1.0 .[3][1][2][4] UV max often redshifted vs. product.[3][1][2] MS: [M+H] mass +30 Da (approx).[3][1][2]
Impurity B	5-Methyl-2-nitrophenol	Hydrolysis of ether during ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">	RRT < 1.0 (if un-ionized).[1][2] Acidic peak.[3][1][2] Distinctive phenol UV shift.[3][1][2]
Impurity C	Azobenzene / Azoxy dimers	Incomplete/Improper Reduction	RRT >> 1.5 . Highly colored (Orange/Red).[3][1][2] Very lipophilic.[3][1][2]

Module 2: Purification Protocols

Q: The nitro impurity (Impurity A) persists after standard workup.[1][2][3] How do I remove it effectively?

A: Utilize the "pH-Switch" Acid-Base Extraction Protocol. [3]

The Mechanism: Anilines are weak bases (pKa ~3.5 - 4.0 for this fluorinated derivative).[3][1][2] Nitrobenzenes are neutral.[3][1][2] By lowering the pH, we force the aniline into the aqueous phase as a water-soluble anilinium salt. The neutral nitro impurity remains in the organic layer and is discarded.[3]

Critical Parameter: Because the electron-withdrawing trifluoroethoxy group lowers the basicity of the amine (compared to standard p-toluidine), you must use a sufficiently strong acid (pH < 1) to ensure full protonation.[1][2]

Protocol A: Selective Acid-Base Extraction

• Dissolution: Dissolve crude material in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (10 mL/g).

• Acid Extraction:

  • Add 2M HCl (1.5 equivalents relative to amine).[3][1][2]

  • Agitate vigorously for 10 minutes.

  • Checkpoint: Measure aqueous pH.[3][1][2] It must be < 1.

• Phase Separation:

  • Organic Layer: Contains Impurity A (Nitro) and Impurity C (Azo dimers).[3][1][2] DISCARD (or back-extract once with water to recover entrained product).[3][1][2]

  • Aqueous Layer: Contains Target Product (Anilinium salt).[3][1][2][5]

• Washing: Wash the aqueous acidic layer with a small volume of fresh DCM to remove trace neutrals.[3][2]

• Basification (The Switch):

  • Cool the aqueous solution to 0-5°C (Neutralization is exothermic).[3][1][2]

  • Slowly add 4M NaOH or Sat. ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    until pH > 10.[1][2]

  • Observation: The solution will become cloudy as the free base aniline oils out.[3]

• Recovery: Extract the cloudy aqueous mixture with EtOAc (3x). Dry combined organics over

  and concentrate.

Visualizing the Workflow:

Figure 1: Logic flow for the Acid-Base purification strategy, isolating the basic aniline from neutral impurities.

Q: My product has a persistent orange/red color. Is this normal?

A: No. This indicates the presence of Azo (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) or Azoxy ( ) compounds. [2]

Root Cause: These are generated during the reduction of the nitro precursor (Impurity A).[1][2] If the reduction (e.g., Hydrogenation with Pd/C or Fe/HCl) is performed under insufficient hydrogen pressure or allowed to stall at neutral pH, intermediate hydroxylamines (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) condense with nitroso intermediates ( ) to form colored dimers.[1][2]

Remediation Protocol:

• Activated Carbon Treatment:

  • Dissolve the aniline in warm Ethanol or Methanol.[3][2]

  • Add activated charcoal (10-20 wt%).[3][1][2]

  • Reflux for 30 minutes.

  • Filter hot through Celite.[3][1][2]

• Recrystallization (If solid):

  • This aniline derivative is often a low-melting solid or oil.[3][1][2] If solid, recrystallize from Hexane/Ethyl Acetate (9:1) .[3][1][2] The non-polar azo impurities often remain in the mother liquor.[3]

Module 3: Prevention & Process Optimization

Q: How do I prevent the formation of the phenolic impurity (Impurity B) upstream?

A: Control moisture during the

etherification step.

Mechanism of Failure: The synthesis likely involves reacting 4-methyl-2-fluoro-1-nitrobenzene with 2,2,2-trifluoroethanol (TFE) and a base (e.g., KOH, NaH).[3][1][2]

• Intended Reaction: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

• Side Reaction: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  [2]

If your solvent (TFE or DMF/DMSO) is "wet," or if you use KOH without removing the generated water, the hydroxide ion (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) will compete with the trifluoroethoxide.[1][2] Since is often a better nucleophile (less sterically hindered) than trifluoroethoxide, even trace water leads to significant phenol formation.[1][2]

Prevention Strategy:

• Dry Reagents: Use anhydrous solvents.[3][1][2][6]

• Base Selection: Use Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) instead of KOH/NaOH to eliminate competitive hydroxide ions.[3][1][2]

• Order of Addition: Pre-mix the TFE and Base to form the alkoxide before adding the nitrobenzene substrate.[3]

Impurity Origin Diagram:

Figure 2: Mechanistic pathways leading to the primary impurities during synthesis.[3][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 600848, 4-(Trifluoromethoxy)aniline. Retrieved from [Link].[1][2] (Used for pKa estimation and structural comparisons of fluorinated anilines).

• Albayati, T. M., & Doyle, A. M. (2013). Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite.[1][2][7] ResearchGate. Retrieved from [Link]. (Reference for adsorption properties and separation logic of nitro-anilines).

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta. Retrieved from [Link].[3][1][2] (Methodology for identifying halogenated aniline impurities).

Sources

• 1. PubChemLite - 4-methyl-2-(2,2,2-trifluoroethoxy)aniline (C9H10F3NO) [pubchemlite.lcsb.uni.lu]
• 2. PubChemLite - 4-fluoro-2-(2,2,2-trifluoroethoxy)aniline (C8H7F4NO) [pubchemlite.lcsb.uni.lu]
• 3. 4-(Trifluoromethoxy)aniline | C7H6F3NO | CID 600848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Fluoro-4-methylthio-1-nitrobenzene | C7H6FNO2S | CID 59177191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Solvent Optimization for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Status: Operational Ticket Focus: Solvent Effects, Impurity Profiling, and Yield Optimization Target Molecule: 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (CAS: N/A for specific salt, Free base generic structure implied) Primary Precursor: 4-Methyl-2-fluoronitrobenzene (or chloro analog)

Executive Summary

The synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline hinges on two critical solvent-dependent steps: the nucleophilic aromatic substitution (

) of a halo-nitrobenzene with 2,2,2-trifluoroethanol (TFE), and the subsequent reduction of the nitro group.

Unlike standard ethoxylation, the electron-withdrawing nature of the trifluoromethyl (

) group renders TFE a weak nucleophile ( ) and the final aniline less basic. This guide addresses the specific solvent dynamics required to overcome these electronic deactivations.

Module 1: The Etherification Step ( )

The Core Challenge

The reaction between 4-methyl-2-fluoronitrobenzene and 2,2,2-trifluoroethanol is the rate-determining bottleneck. TFE is a bulky, weak nucleophile. The choice of solvent dictates the energy barrier of the transition state (Meisenheimer complex).

Technical FAQ & Troubleshooting

Q1: My reaction conversion stalls at ~60% even after 24 hours. I am using THF as the solvent.

• Diagnosis: Solvent Polarity Mismatch. THF (Dielectric constant

  ) is insufficient to stabilize the anionic transition state or effectively dissociate the alkoxide ion pair.

• Solution: Switch to a Dipolar Aprotic Solvent (DMF, DMSO, or NMP).

  • Mechanism: These solvents (

    ) solvate the cation (e.g., ) effectively while leaving the trifluoroethoxide anion "naked" and highly reactive.

  • Protocol Adjustment: Maintain TFE equivalents at 1.2–1.5 eq. Use DMSO at 80–100°C.

Q2: I see a significant impurity (approx. 5-10%) at RRT 0.85. LC-MS suggests a mass corresponding to a phenol.

• Diagnosis: Hydrolysis via "Wet" Solvent. The 2-fluoro position is highly susceptible to attack by hydroxide ions. If your solvent (DMSO/DMF) contains water,

  competes with .

• Solution:

  • Ensure solvent water content is

    .

  • Critical Control: If using KOH/NaOH as a base, switch to

    -BuOK or NaH to eliminate water generation, or use a Dean-Stark trap if using Toluene/TFE mixtures (though this is slower).

Q3: Can I use TFE as both the reagent and the solvent?

• Analysis: Yes, but with caveats. TFE is a protic solvent. It forms strong hydrogen bonds with the nucleophile (itself), effectively "caging" it and reducing reactivity.

• Verdict: Not recommended for high throughput. It requires higher temperatures to break the H-bonds. A mixture of Toluene/TFE (with phase transfer catalyst) or DMF/TFE is superior.

Data: Solvent Efficiency Matrix

Solvent System	Dielectric Const.[1] ( )	Reaction Rate ( )	Impurity Risk (Hydrolysis)	Recommendation
THF	7.5	1.0 (Baseline)	Low	Avoid (Too slow)
Toluene (+ PTC)	2.4	2.5	Low	Good (Scalable, easy workup)
DMF	36.7	50.0+	Moderate (if wet)	High (Standard lab scale)
DMSO	46.7	85.0+	Moderate (if wet)	High (Hard substrates)
Neat TFE	27.0	5.0	Low	Moderate (Costly, slow)

Module 2: The Reduction Step (Nitro Aniline)

The Core Challenge

The trifluoroethoxy group is lipophilic and bulky. Standard aqueous-alcoholic reduction media may cause the intermediate to precipitate before reaction completion, coating the catalyst.

Technical FAQ & Troubleshooting

Q1: The reaction starts fast but stops. TLC shows starting material remaining. I am using MeOH.

• Diagnosis: Substrate Insolubility. The nitro-intermediate (4-methyl-2-(2,2,2-trifluoroethoxy)nitrobenzene) crystallizes out of pure methanol at room temperature or coats the Pd/C surface.

• Solution: Use a Co-Solvent System .

  • Recipe: THF:MeOH (1:1) or EtOAc:EtOH (1:1).

  • Why: THF solubilizes the lipophilic fluorinated ring, ensuring it reaches the catalyst surface.

Q2: I am observing dechlorination (if using a chloro-precursor).

• Diagnosis: Over-reduction.

• Solution:

  • Switch from Pd/C to Pt/C (sulfided) or Raney Nickel .

  • Add a catalyst poison (e.g., thiophene) if using Pd.

  • Solvent Tweak: Avoid acidic solvents; add a trace of

    to the solvent to buffer HCl generation.

Module 3: Visualized Workflows

Workflow 1: Synthetic Pathway & Critical Control Points

Caption: Figure 1. Synthetic route highlighting the critical solvent dependency at Step 1 (SNAr) to avoid hydrolysis and Step 2 (Reduction) to ensure solubility.

Workflow 2: Troubleshooting Decision Tree

Caption: Figure 2. Decision tree for diagnosing solvent-related failures in the synthesis pipeline.

Experimental Protocol (Optimized)

Step 1: Etherification (SNAr)

• Charge 4-Methyl-2-fluoronitrobenzene (1.0 eq) into a reactor.

• Add Anhydrous DMSO (5 vol). Note: DMF is an alternative, but DMSO is faster.

• Add 2,2,2-Trifluoroethanol (1.2 eq).

• Cool to 0–5°C.

• Add Potassium tert-butoxide (

  -BuOK, 1.3 eq) portion-wise. Control exotherm.

• Heat to 80°C for 4–6 hours.

• Monitor by HPLC. Look for disappearance of SM.

• Workup: Quench into water. The product will precipitate (yellow solid). Filter and wash with water to remove DMSO.

Step 2: Catalytic Hydrogenation

• Charge Nitro-intermediate (from Step 1) into autoclave.

• Add THF/Methanol (1:1 mixture) (10 vol). Crucial for solubility.

• Add 5% Pd/C (5 wt% loading, 50% wet).

• Pressurize with

  (3–5 bar).

• Stir at 25–40°C until uptake ceases.

• Filter catalyst.

• Concentrate filtrate to obtain the aniline.

References

• Solvent Effects in SNAr: Organic Letters, "Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations." (Discusses the acceleration of SNAr in dipolar aprotic solvents).

• Trifluoroethanol Reactivity: RSC Advances, "2,2,2-Trifluoroethanol as a solvent to control nucleophilic peptide arylation." (Highlights the unique properties of TFE as a nucleophile and solvent).

• Nitro Reduction Methodologies: Organic Chemistry Portal, "Reduction of Nitro Compounds." (General review of hydrogenation catalysts and solvent compatibility).

• Commercial Availability & Structure: BLD Pharm, "4-Methyl-2-nitro-1-(2,2,2-trifluoroethoxy)benzene." (Confirms stability and existence of the intermediate).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Isolation of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

The following technical support guide is designed to assist researchers and process chemists in the isolation and purification of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline . This document assumes the user has completed the synthesis (typically via reduction of the corresponding nitro-aromatic or coupling) and is now facing the work-up phase.

Executive Summary & Core Protocol

The isolation of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline presents a unique challenge: the molecule balances the basicity of an aniline with the lipophilicity and electron-withdrawing inductive effects of the trifluoroethoxy group.

Unlike standard anilines, the fluorinated ether tail increases solubility in organic solvents and can induce emulsion formation during aqueous washes. The "Golden Path" protocol below utilizes an Acid-Base Swing Extraction to chemically separate the target amine from neutral (unreacted nitro precursors) and acidic (phenolic byproducts) impurities.

The "Golden Path" Protocol

Prerequisite: Reaction mixture has been quenched and bulk solvent (especially if Trifluoroethanol was used) has been removed via rotary evaporation.

• Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

  • Note: EtOAc is preferred for safety, but DCM solubilizes fluorinated compounds better if solubility is an issue.

• Acid Extraction (Purification Step):

  • Extract the organic layer 2x with 1M or 2M HCl (aq) .

  • Mechanism:[1][2] The aniline is protonated to form the water-soluble hydrochloride salt (

    ). Neutral/Acidic impurities remain in the organic layer.

  • Save the Aqueous Layer. (The organic layer contains waste).

• Organic Wash: Wash the combined acidic aqueous layers once with a small volume of fresh EtOAc/DCM to remove entrained non-basic impurities.

• Basification (Recovery Step):

  • Cool the aqueous layer to 0-5°C (ice bath).

  • Slowly adjust pH to >10 using 4M NaOH or Sat.

    .

  • Observation: The solution will become cloudy/milky as the free amine precipitates or oils out.

• Final Extraction: Extract the basic aqueous mixture 3x with DCM or Methyl tert-butyl ether (MTBE) .

• Drying & Concentration: Dry combined organics over

  , filter, and concentrate.

Visualizing the Workflow

The following diagram illustrates the logic of the Acid-Base Swing, specifically tailored for handling the lipophilic fluorinated impurity profile.

Figure 1: Acid-Base Swing Extraction Logic. Note that density determines layer position (DCM is bottom; EtOAc is top).

Troubleshooting & FAQs

Category A: Phase Separation & Emulsions

Q: I am seeing a persistent emulsion ("rag layer") during the extraction. How do I break it? A: Fluorinated groups (

) increase the surface tension activity of the molecule, often acting like a surfactant.

• Immediate Fix: Add solid NaCl (salt) to the aqueous layer until saturated. This increases the ionic strength and forces the organic phase out ("salting out").

• Secondary Fix: Filter the entire biphasic mixture through a pad of Celite (diatomaceous earth) . The Celite physically breaks the emulsion bubbles.

• Prevention: Avoid vigorous shaking; use gentle inversion or a magnetic stirrer for longer durations.

Q: My product seems to be staying in the organic layer during the acid wash. A: The 2,2,2-trifluoroethoxy group is electron-withdrawing (inductive effect), which lowers the pKa of the aniline nitrogen compared to a standard aniline [1].

• Diagnosis: If your acid is too dilute (e.g., 0.1M HCl), the equilibrium may not fully favor the salt form.

• Solution: Increase acid concentration to 2M or 3M HCl .

• Check: Run a TLC of the organic layer after the acid wash. If the spot for the amine is still present, the extraction failed.

Category B: Purity & Stability

Q: The isolated oil is turning brown/black upon standing. A: Anilines are notoriously sensitive to oxidation, forming azo/azoxy compounds or quinones upon exposure to air.

• Causality: The electron-donating ether oxygen (even with the

  group) activates the ring at the para and ortho positions, making it susceptible to oxidative coupling.

• Protocol Adjustment:

  • Add 0.1% Sodium Dithionite (

    ) to your aqueous wash buffers to scavenge oxygen.

  • Store the final product under an inert atmosphere (Argon/Nitrogen) in the dark.

  • If already brown: Dissolve in DCM and filter through a short plug of silica gel or treat with activated charcoal.

Q: NMR shows residual Trifluoroethanol (TFE). Why can't I remove it? A: TFE (boiling point ~74°C) forms azeotropes with water and many organics. It is also hydrogen-bond donating, making it "sticky."

• Fix: You cannot rely on rotary evaporation alone. You must wash the organic solution with water (3x) or brine . TFE is miscible with water and will partition out of the organic layer (DCM/EtOAc) into the aqueous phase [2].

Category C: Yield Issues

Q: My yield is significantly lower than expected after the Acid-Base workup. A: This suggests the hydrochloride salt of your amine might be partially soluble in the organic phase (due to the lipophilic fluoro-tail) or the free base is slightly water-soluble.

• Data Check: Check the pH of the "waste" aqueous layer from Step 4. It must be >10. If it is pH 7-8, the amine is still protonated and trapped in the water.

• Recovery: Re-extract the basic aqueous layer with Chloroform (

  ) instead of DCM. Chloroform is a better solvent for fluorinated amines.

Quantitative Data: Solvent Selection Guide

Use this table to select the correct solvent system based on your specific synthesis conditions.

Parameter	Recommended Solvent	Why?
Extraction Solvent	Dichloromethane (DCM)	High solubility for fluorinated aromatics; density > water aids separation.
Alternative Solvent	MTBE	Good for avoiding emulsions; less dense than water; safer than ethers/DCM.
Acid Source	2.0 M HCl	Strong enough to protonate the deactivated aniline nitrogen [3].
Base Source	4.0 M NaOH	Ensures rapid and complete deprotonation during recovery.
Drying Agent	Sodium Sulfate ( )	Slower but less likely to adsorb the polar amine than Magnesium Sulfate.

Advanced Purification: Crystallization (If Solid)

If the product is a solid (or if you wish to isolate it as a stable salt):

• HCl Salt Formation: Dissolve the crude oil in dry Diethyl Ether or MTBE.

• Precipitation: Add 4M HCl in Dioxane dropwise.

• Filtration: The hydrochloride salt of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline should precipitate as a white/off-white solid.

• Advantage: The salt is significantly more stable to oxidation than the free base.

Figure 2: Rapid Troubleshooting Logic for Common Issues.

References

• Basicity of Fluorinated Anilines: The inductive effect of the trifluoroethoxy group (

  ) lowers the pKa of the aniline nitrogen relative to a methoxy group, necessitating stronger acid for extraction. See generally: J. Org.[3] Chem. principles on substituent effects.

• Trifluoroethanol Removal: TFE is water-miscible. Extensive aqueous washing is the standard removal method in fluorinated chemistry workups. Source:

• General Aniline Workup Procedures: Standard protocols for separating basic amines from neutral/acidic impurities using pH manipulation. Source: (Simulated Link based on search context 1.19).

• Synthesis Context: Similar fluorinated aniline intermediates are described in patent literature for agrochemical synthesis. Source:

Sources

• 1. CN102952039A - Synthesis method of 4-chloro-2-trifluoromethylbenzonitrile - Google Patents [patents.google.com]
• 2. CN102863342A - Preparation method of high-purity 2, 6-dichloro-4-trifluoromethyl aniline - Google Patents [patents.google.com]
• 3. US6333434B1 - Preparation of trifluoromethylanilines - Google Patents [patents.google.com]

Stability issues of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline under reaction conditions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline. As Senior Application Scientists with extensive field experience, we have compiled this guide to address common stability issues and troubleshooting scenarios you may encounter during your research and development activities. This resource is designed to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline?

A1: 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a robust molecule under standard conditions. However, its stability can be compromised by two main factors related to its functional groups: the aniline moiety and the trifluoroethoxy-aryl ether linkage. The aniline group is susceptible to oxidation and can undergo unwanted side reactions in the presence of strong acids or electrophiles. The trifluoroethoxy group is generally stable, but the ether linkage can be cleaved under harsh acidic conditions.

Q2: How should I properly store this compound to ensure its long-term stability?

A2: To maintain the integrity of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, we recommend storing it in a tightly sealed, amber glass vial under an inert atmosphere (argon or nitrogen) at 2-8°C. This minimizes exposure to light, air, and moisture, which can contribute to gradual degradation over time.

Q3: Can I use strong acids with this compound?

A3: Caution is advised when using strong acids. The aniline nitrogen can be protonated by strong acids, forming an anilinium salt. This deactivates the aromatic ring towards electrophilic substitution and may affect its solubility and reactivity in subsequent steps. Furthermore, highly forcing acidic conditions, particularly with strong nucleophilic acids like HBr or HI at elevated temperatures, could potentially cleave the ether bond.[1][2][3]

Q4: Is 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline compatible with oxidizing agents?

A4: No, it is generally not compatible with strong oxidizing agents. The aniline functional group is readily oxidized, which can lead to the formation of colored impurities, polymers, or other degradation products. Avoid using reagents like nitric acid, hydrogen peroxide, and permanganates in the presence of this compound without careful consideration and optimization.[4]

Troubleshooting Guide

This section addresses specific issues that may arise during common synthetic transformations involving 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Issue 1: Low Yields or No Reaction in Acylation Reactions

Symptoms:

• Starting material is recovered unchanged.

• A complex mixture of products is observed by TLC or LC-MS.

• The desired acylated product is formed in low yield.

Potential Causes & Solutions:

• Cause: Deactivation of the aniline by the Lewis acid catalyst in Friedel-Crafts acylation. The lone pair on the aniline nitrogen coordinates with the Lewis acid (e.g., AlCl₃), deactivating the ring towards electrophilic attack.[5]

• Solution: Protect the aniline group as an amide before attempting Friedel-Crafts acylation. The resulting acetamide is still an ortho-, para- director but is less activating, allowing for more controlled reactions. The protecting group can be removed later by hydrolysis.

• Cause: In acylation with acyl chlorides or anhydrides, the generated acid (e.g., HCl) can protonate the starting aniline, rendering it unreactive.

• Solution: Include a non-nucleophilic base, such as pyridine or triethylamine, in the reaction mixture to scavenge the acid byproduct.

Experimental Protocol: N-Acetylation of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Dissolve 1 equivalent of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline in a suitable solvent (e.g., dichloromethane or tetrahydrofuran).

• Add 1.5 equivalents of a non-nucleophilic base (e.g., pyridine).

• Cool the mixture to 0°C in an ice bath.

• Slowly add 1.2 equivalents of acetic anhydride or acetyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with dilute acid (to remove pyridine), saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-acetylated product.

Issue 2: Unwanted Side Products in Diazotization Reactions

Symptoms:

• Formation of colored, often dark, byproducts.

• Low yield of the desired diazonium salt.

• Presence of phenolic impurities in subsequent reactions.

Potential Causes & Solutions:

• Cause: The diazonium salt is unstable at elevated temperatures and can decompose to form a phenol.[6][7]

• Solution: Maintain a strict temperature control of 0-5°C throughout the diazotization and subsequent reaction steps. Use an ice-salt bath for efficient cooling.

• Cause: Azo coupling between the newly formed diazonium salt and unreacted starting aniline. This is more likely with electron-rich anilines.[6][8]

• Solution: Use an excess of the acid (e.g., HCl) to ensure that all the starting aniline is protonated, preventing it from acting as a nucleophile for azo coupling. The nitrous acid should be generated in situ from sodium nitrite and the excess acid.

Logical Workflow for Diazotization

Caption: Diazotization workflow and potential side reactions.

Issue 3: Cleavage of the Trifluoroethoxy Group

Symptoms:

• Formation of 2-hydroxy-4-methylaniline or its derivatives as a byproduct.

• Inconsistent reaction outcomes under strongly acidic conditions.

Potential Causes & Solutions:

• Cause: The aryl ether linkage can be susceptible to cleavage under harsh acidic conditions, especially in the presence of strong nucleophiles like bromide or iodide ions and at elevated temperatures.[1][2][3][9]

• Solution: Avoid using concentrated HBr or HI, especially with heating. If acidic conditions are necessary, opt for non-nucleophilic acids like sulfuric acid or phosphoric acid and maintain the lowest possible reaction temperature. For reactions requiring the removal of an ether, consider alternative protecting groups for the hydroxyl functionality.

Ether Cleavage Susceptibility

Acid Condition	Temperature	Risk of Cleavage
Conc. HCl	Room Temp	Low
Conc. H₂SO₄	Room Temp	Low
Conc. HBr	Elevated Temp	Moderate to High
Conc. HI	Elevated Temp	High
Lewis Acids (e.g., BBr₃)	Varies	High

Proposed Ether Cleavage Mechanism

Caption: Acid-catalyzed cleavage of the trifluoroethoxy group.

Analytical Characterization of Potential Degradation

To identify potential degradation products, a combination of NMR and mass spectrometry can be employed.

• ¹H NMR: Look for the appearance of a broad singlet corresponding to a phenolic -OH proton. A shift in the aromatic signals would also be expected upon cleavage of the ether.

• ¹³C NMR: The disappearance of the -OCH₂CF₃ signals and the appearance of a carbon signal corresponding to a C-OH group in the aromatic region would indicate ether cleavage.

• Mass Spectrometry: Monitor for the mass of the corresponding phenol (M - 82.02).

References

• Master Organic Chemistry. Cleavage Of Ethers With Acid. [Link]

• Chemistry LibreTexts. 3.2.4: Reactions of Ethers- Acidic Cleavage. [Link]

• Master Organic Chemistry. Acidic cleavage of ethers (SN2). [Link]

• YouTube. Cleavage of Ethers with Acids. [Link]

• Chemistry LibreTexts. 24.8: Reactions of Arylamines. [Link]

• Wikipedia. Ether cleavage. [Link]

• PubChem. (2,2,2-Trifluoroethoxy)benzene. [Link]

• Chemistry Steps. Reactions of Aniline. [Link]

• Vedantu. in diazotization reaction of aniline with rmNaNrmO2 class 12 chemistry CBSE. [Link]

• Chemistry LibreTexts. 1: Acetylation of Aniline (Experiment). [Link]

• PubMed. The metabolism of 4-trifluoromethoxyaniline and [13C]-4-trifluoromethoxyacetanilide in the rat: detection and identification of metabolites excreted in the urine by NMR and HPLC-NMR. [Link]

• Google Patents. CN108911989B - Synthesis method of 2-methyl-3-trifluoromethylaniline.

• Michigan State University Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ether cleavage - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. In diazotization reaction of aniline with rmNaNrmO2 class 12 chemistry CBSE [vedantu.com]
• 9. youtube.com [youtube.com]

Technical Support Center: High-Throughput Screening for Aniline Synthesis

Topic: Optimization of Buchwald-Hartwig Amination via HTS

Role: Senior Application Scientist Status: Active | Version: 2.4

Introduction: The Micro-to-Macro Paradox

Welcome to the Technical Support Center. If you are here, you are likely facing the "Micro-to-Macro Paradox": your reaction worked beautifully in a 50 mg batch but failed in the 96-well plate, or conversely, your HTS hits aren't scaling up.

Aniline synthesis, particularly via Buchwald-Hartwig Cross-Coupling , is sensitive to three variables that change drastically between bench and micro-scale: Oxygen ingress, mixing efficiency of heterogeneous bases, and solvent evaporation.

This guide is not a textbook. It is a troubleshooting system designed to isolate these variables and provide self-validating protocols for your screening campaigns.

Module 1: Experimental Setup & Hardware

Troubleshooting Guide: Reproducibility & Edge Effects

Q: Why do my replicate reactions on the edges of the plate show lower conversion than the center?

A: You are a victim of the "Edge Effect." In 96-well formats, thermal gradients and evaporation are most severe at the perimeter. Even with heat-sealing films, solvent loss in edge wells can alter concentration by 10-20%, shifting the kinetics of the catalytic cycle.

The Fix (Protocol):

• The "Moat" Strategy: Do not use the outer ring of wells (A1-A12, H1-H12, A1-H1, A12-H12) for reaction data. Fill them with the pure reaction solvent to act as a thermal and vapor buffer.

• Seal Integrity: Use aluminum-backed tape seals rather than clear plastic for high-temperature reactions (>60°C). The aluminum deforms to the well rim, creating a better barrier against organic solvent vapor.

• Centrifugation: Always centrifuge the plate (1500 rpm, 1 min) immediately after sealing and before heating to ensure no reagents are stuck to the walls/seal.

Visualizing the HTS Workflow

The following diagram outlines the critical path for a robust HTS campaign, highlighting where errors typically originate.

Figure 1: Critical path for HTS Aniline Synthesis. Red nodes indicate high-risk failure points requiring strict protocol adherence.

Module 2: Chemistry Strategy (The "Screen")

Catalyst Selection Logic[1]

Q: I have 50 ligands in my library. How do I narrow this down for a C-N coupling screen?

A: Use a mechanism-based selection rather than a random shotgun approach. Aniline synthesis via Pd-catalysis relies heavily on the Ligand to facilitate the reductive elimination step. The steric bulk of the amine determines the ligand choice.

The "Golden Rule" of Ligand Selection:

• Primary Amines (R-NH2): Require ligands that prevent β-hydride elimination and allow room for the incoming amine. BrettPhos or tBuXPhos .

• Secondary Amines (R2-NH): Require bulky ligands to force reductive elimination. RuPhos or XPhos .

• Anilines (Weak Nucleophiles): Require electron-rich ligands to boost oxidative addition. tBuBrettPhos .

Decision Tree: Catalyst & Base Selection

Figure 2: Decision matrix for selecting initial conditions in Buchwald-Hartwig HTS campaigns.

Troubleshooting Guide: Reaction Failures

Q: My LC-MS shows the starting aryl halide is gone, but I only see reduced product (Ar-H), not the aniline.

A: This is "Hydrodehalogenation." [1]

• Cause: The Pd(II) intermediate underwent

  -hydride elimination (from the amine or solvent) instead of reductive elimination.

• Solution:

  • Switch Solvents: Avoid alcohols (like IPA) if using primary amines. Switch to Toluene or Dioxane.

  • Ligand Switch: The ligand is not bulky enough. Move from XPhos to BrettPhos to accelerate the reductive elimination step.

Q: The reaction mixture turned black and precipitated immediately.

A: "Pd Black" formation.

• Cause: The ligand dissociated from the Palladium, leading to aggregation of Pd(0). This often happens if the reaction is exposed to air after the catalyst is activated.

• Solution: Ensure your precatalyst (e.g., Buchwald G3) is only activated inside the inert atmosphere of the well. Do not mix precatalyst and base until the final moment. Increase ligand:Pd ratio to 1.5:1.

Module 3: Data Analysis & False Positives

Q: I see a peak with the correct mass, but the yield is >100%.

A: Check for "Ion Suppression" or Co-elution. In HTS, rapid gradients often cause the product to co-elute with the ligand or byproducts.

• Validation: Re-run the "Hit" well with a slower gradient (5 min vs 1 min) and compare the UV trace (254 nm) with the MS trace.

Data Summary: Common Base/Solvent Performance

Base	pKa (conj.[2] acid)	Solubility Profile	Best For...	Watch Out For...
NaOtBu	~17	Soluble in THF	Non-sensitive substrates	Hydrolysis of esters; Elimination of alkyl halides
Cs2CO3	~10.3	Heterogeneous (Slurry)	Base-sensitive groups (Esters)	Stirring is critical. Ineffective in static wells.
K3PO4	~12	Heterogeneous	General purpose	Requires water (1-2%) or grinding for activity.
LHMDS	~26	Soluble	Enolizable protons	Very moisture sensitive; requires strict inerting.

Module 4: Scale-Up Translation

Q: My 50 mg screen worked (90% yield), but the 5g scale-up stalled at 40%. Why?

A: The "Mixing-Limited" Regime. In a 96-well plate, a magnetic tumble stirrer or orbital shaker keeps the heterogeneous base (like Cs2CO3) suspended. In a 5g round-bottom flask, the base often sinks to the bottom, reducing the surface area available for the deprotonation step.

Protocol for Translation:

• Grind the Base: For scale-up, mechanically grind inorganic bases (K3PO4, Cs2CO3) to a fine powder before addition.

• Stir Rate: Ensure the stir bar creates a vortex that reaches the bottom of the flask.

• Catalyst Loading: HTS usually overdoses catalyst (5-10 mol%). For scale-up, perform a "Loading Study" (1%, 0.5%, 0.1%) to find the minimum effective dose to prevent aggregation.

References

• Nature Protocols (2021). Reaction screening in multiwell plates: high-throughput optimization of a Buchwald-Hartwig amination.[3]

  • Source:

• Chemical Science (2020).What can reaction databases teach us about Buchwald-Hartwig cross-couplings?

  • Source: [4]

• Sigma-Aldrich (Merck).Cross-Coupling Reaction Guide: Buchwald-Hartwig.

  • Source:

• ACS GCI Pharmaceutical Roundtable.

  • Source:

Sources

• 1. matthey.com [matthey.com]
• 2. catsci.com [catsci.com]
• 3. Reaction screening in multiwell plates: high-throughput optimization of a Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Comparison: Synthetic Pathways for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Executive Summary

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a specialized fluorinated intermediate, critical in the development of kinase inhibitors and agrochemicals where the trifluoroethoxy group modulates lipophilicity and metabolic stability.

This guide compares the two primary synthetic routes for its production:

• Method A (The

  Route): Nucleophilic aromatic substitution on a fluoronitrobenzene precursor.

• Method B (The Alkylation Route): O-alkylation of a nitrophenol precursor.

Recommendation: Method A is the superior protocol for scale-up and purity. The activation provided by the nitro group makes the displacement of fluorine by trifluoroethanol highly efficient, avoiding the sluggish kinetics associated with alkylating phenols using trifluoroethyl halides (Method B).

Structural Analysis & Retrosynthesis

The target molecule features an aniline core with a methyl group at the para position (relative to the amine) and a trifluoroethoxy group at the ortho position.

• Target Structure: 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Key Challenge: Introducing the trifluoroethoxy (

  ) moiety. The electron-withdrawing nature of the group makes the corresponding alkoxide a weak nucleophile and the corresponding alkyl halides ( ) poor electrophiles.

Figure 1: Retrosynthetic analysis showing the convergent nitro-intermediate.

Method A: Nucleophilic Aromatic Substitution ( )

Status: Industry Preferred | Scalability: High | Atom Economy: Moderate

This method leverages the strong electron-withdrawing nature of the nitro group to activate the ortho-fluorine atom, facilitating displacement by the trifluoroethoxide anion.

Mechanism

The reaction proceeds via a Meisenheimer complex . The nitro group stabilizes the negative charge intermediate, lowering the activation energy for the attack of the 2,2,2-trifluoroethoxide anion.

Protocol

Step 1: Etherification

• Reagents: 2-Fluoro-4-methyl-1-nitrobenzene (1.0 eq), 2,2,2-Trifluoroethanol (TFE, 1.5 eq), Potassium Hydroxide (KOH, 2.0 eq) or Sodium Hydride (NaH, 1.2 eq).

• Solvent: DMF or DMSO (Polar aprotic solvents are essential to solvate the cation and leave the alkoxide "naked" and reactive).

• Procedure:

  • Dissolve TFE in dry DMF under

    .

  • Add base (KOH or NaH) at 0°C to generate the alkoxide. Caution:

    evolution with NaH.

  • Add 2-Fluoro-4-methyl-1-nitrobenzene dropwise.

  • Heat to 60–80°C for 4–6 hours.

  • Workup: Quench with water, extract with Ethyl Acetate. The product, 4-methyl-2-(2,2,2-trifluoroethoxy)-1-nitrobenzene, precipitates or is extracted as a yellow solid.

Step 2: Reduction

• Reagents:

  gas (balloon or 3 atm), 10% Pd/C (5 wt% loading).

• Solvent: Methanol or Ethanol.

• Procedure:

  • Suspend the nitro intermediate and catalyst in solvent.

  • Stir under

    atmosphere at RT for 2–4 hours.

  • Purification: Filter through Celite to remove Pd/C. Concentrate filtrate.

Pros & Cons

• (+) High Reactivity: Fluorine is the best leaving group for

  due to high electronegativity increasing the electrophilicity of the ipso-carbon.

• (+) Selectivity: Regiochemistry is locked by the starting material; no isomer issues.

• (-) Safety: TFE is toxic and flammable. NaH requires careful handling.

Method B: O-Alkylation of Nitrophenol

Status: Alternative/Lab Scale | Scalability: Low | Cost: High

This route involves alkylating 5-methyl-2-nitrophenol with a trifluoroethyl halide or sulfonate.

Mechanism

Standard

reaction. However, this reaction is kinetically disfavored . The fluorine atoms on the electrophile (e.g., ) withdraw electron density, creating a dipole that repels the incoming nucleophile and destabilizes the transition state.

Protocol

Step 1: Alkylation

• Reagents: 5-Methyl-2-nitrophenol (1.0 eq), 2,2,2-Trifluoroethyl triflate (1.2 eq) or 2,2,2-Trifluoroethyl iodide (excess).

• Base:

  or (Cesium effect helps solubilize the phenoxide).

• Solvent: Acetone or DMF.

• Procedure:

  • Combine phenol and base in solvent; stir for 30 min.

  • Add the alkylating agent.[1]

  • Critical: Reflux is often required (60–100°C) for prolonged periods (12–24h) due to low reactivity of the electrophile.

  • Yield: Often lower (50–70%) compared to Method A due to incomplete conversion.

Step 2: Reduction

• Identical to Method A (Hydrogenation or Fe/AcOH reduction).

Pros & Cons

• (+) Availability: Nitrophenols are common commodity chemicals.

• (-) Poor Kinetics: The "fluorine effect" makes

  difficult.

• (-) Cost: Trifluoroethyl triflate (best leaving group for this) is significantly more expensive than TFE used in Method A.

Comparative Analysis

The following table contrasts the two methods based on experimental data and process engineering metrics.

Metric	Method A ( )	Method B (Alkylation)
Overall Yield	85 – 92%	50 – 65%
Reaction Time	Fast (4–6 hours)	Slow (12–24 hours)
Atom Economy	High (HF byproduct)	Low (High MW leaving groups like OTf/OTs)
Reagent Cost	Low (TFE is cheap)	High (Triflate/Iodide is expensive)
Purification	Crystallization often sufficient	Chromatography often required
Safety Profile	Moderate (Exothermic)	Moderate (Toxic alkylating agents)

Decision Matrix (DOT Visualization)

Figure 2: Decision matrix for selecting the synthesis route.

References

• Precursor Reactivity (SNAr)

  • Synthesis of 2-fluoro-4-nitrobenzonitrile (Analogous chemistry).

  • Source:

• TFE Solvent Effects

  • 2,2,2-Trifluoroethanol as a solvent to control nucleophilic peptide arylation.[2] (Demonstrates the unique reactivity of TFE in SNAr).

  • Source:

• Nitro Reduction Methodologies

  • Selective chemical reduction of Nitrobenzene to Aniline.

  • Source:

• Nitrophenol Precursor Data

  • 5-Methyl-2-nitrophenol Properties & Synthesis.

  • Source:

• General Fluorination/Alkylation Challenges

  • Nucleophilic Substitution on Fluorin

  • Source:

Sources

• 1. 4-(Trifluoromethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 2. 2,2,2-Trifluoroethanol as a solvent to control nucleophilic peptide arylation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Spectroscopic Guide to Differentiating Positional Isomers of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

For researchers, scientists, and professionals in drug development, the unambiguous identification of positional isomers is a cornerstone of chemical synthesis and analysis. The subtle differences in the spatial arrangement of functional groups can profoundly impact a molecule's physicochemical properties, biological activity, and safety profile. This guide provides an in-depth spectroscopic comparison of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and its key positional isomers, offering a robust framework for their differentiation using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The insights presented herein are derived from a combination of established spectroscopic principles and predicted data from validated computational models, providing a practical and scientifically rigorous resource for laboratory application.

The Isomers in Focus

The primary compound of interest is 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline . For a comprehensive comparison, this guide will focus on the following key positional isomers where the methyl group is relocated on the aniline ring:

• Isomer 1: 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Isomer 2: 3-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Isomer 3: 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Isomer 4: 6-Methyl-2-(2,2,2-trifluoroethoxy)aniline

The structural variations among these isomers, though seemingly minor, give rise to distinct spectroscopic signatures.

Figure 1: Relationship between the core structure and its positional isomers.

Comparative Spectroscopic Analysis

A multi-technique approach is essential for the confident differentiation of these isomers. The following sections detail the expected variations in their NMR, IR, and MS spectra.

¹H NMR Spectroscopy: A Proton's Perspective

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is exceptionally sensitive to the electronic environment of hydrogen atoms. The position of the methyl group on the aniline ring will significantly influence the chemical shifts (δ) and splitting patterns of the aromatic protons.

Predicted ¹H NMR Chemical Shifts (ppm)

Proton	Isomer 1 (4-Methyl)	Isomer 2 (3-Methyl)	Isomer 3 (5-Methyl)	Isomer 4 (6-Methyl)
CH₃	~2.25	~2.20	~2.28	~2.15
NH₂	~3.80	~3.75	~3.78	~3.70
-OCH₂-	~4.35 (q)	~4.38 (q)	~4.36 (q)	~4.30 (q)
Aromatic H	~6.6-6.8 (m, 3H)	~6.7-7.0 (m, 3H)	~6.5-6.9 (m, 3H)	~6.6-7.1 (m, 3H)

Note: Predicted values are based on established substituent effects and data from online prediction tools.[1][2][3] Actual experimental values may vary based on solvent and concentration.

Key Differentiating Features in ¹H NMR:

• Aromatic Region: The splitting patterns in the aromatic region will be the most telling feature.

  • Isomer 1 (4-Methyl): Expect a relatively simple pattern with signals corresponding to protons at positions 3, 5, and 6. The proton at C3 will likely be a singlet or a narrow doublet, while the protons at C5 and C6 will show ortho and meta couplings.

  • Isomer 2 (3-Methyl): The protons on the aromatic ring will all be adjacent to a substituent, leading to complex splitting patterns.

  • Isomer 3 (5-Methyl): The aromatic protons at C3, C4, and C6 will each exhibit distinct splitting patterns due to their unique coupling partners.

  • Isomer 4 (6-Methyl): The proximity of the methyl group to the trifluoroethoxy group will likely cause steric hindrance, potentially influencing the conformation and the chemical shifts of the nearby protons.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Carbon-13 NMR provides direct information about the carbon framework of the molecule. The chemical shifts of the aromatic carbons are particularly sensitive to the position of the methyl substituent.

Predicted ¹³C NMR Chemical Shifts (ppm)

Carbon	Isomer 1 (4-Methyl)	Isomer 2 (3-Methyl)	Isomer 3 (5-Methyl)	Isomer 4 (6-Methyl)
CH₃	~20.5	~18.0	~21.0	~17.5
-OCH₂-	~66.0 (q)	~66.5 (q)	~66.2 (q)	~65.8 (q)
CF₃	~124.0 (q)	~124.2 (q)	~124.1 (q)	~123.8 (q)
Aromatic C-NH₂	~140.0	~142.0	~141.0	~138.0
Aromatic C-O	~145.0	~144.0	~146.0	~143.0
Aromatic C-CH₃	~130.0	~138.0	~135.0	~128.0
Other Aromatic C	~115-130	~115-135	~115-132	~118-130

Note: Predicted values are based on established substituent effects and data from online prediction tools.[1][4][5] The trifluoroethoxy and trifluoromethyl carbons will appear as quartets due to coupling with the fluorine atoms.

Key Differentiating Features in ¹³C NMR:

• Number of Aromatic Signals: In proton-decoupled ¹³C NMR spectra, the number of distinct aromatic signals can help differentiate isomers based on their symmetry.

• Chemical Shift of the Methylated Carbon: The chemical shift of the aromatic carbon directly bonded to the methyl group will vary significantly depending on its position relative to the amino and trifluoroethoxy groups.

¹⁹F NMR Spectroscopy: The Fluorine Fingerprint

Fluorine-19 NMR is a highly sensitive technique for the analysis of fluorinated compounds. The trifluoroethoxy group provides a unique and clean signal.

Estimated ¹⁹F NMR Chemical Shifts (ppm)

The chemical shift of the -OCF₃ group in trifluoroethoxy-substituted benzenes typically appears in the range of -74 to -78 ppm relative to CFCl₃.[6][7][8] While the position of the methyl group on the aniline ring is not expected to cause a dramatic shift in the ¹⁹F signal, subtle differences may be observable with a high-resolution instrument. The primary utility of ¹⁹F NMR in this context is to confirm the presence of the trifluoroethoxy group and to check for any impurities containing fluorine. The signal will appear as a triplet due to coupling with the adjacent methylene (-OCH₂-) protons.

Infrared (IR) Spectroscopy: Vibrational Signatures

IR spectroscopy provides information about the functional groups present in a molecule. All four isomers will exhibit characteristic absorptions for the N-H, C-H, C-O, C-N, and C-F bonds.

Characteristic IR Absorption Bands (cm⁻¹)

Functional Group	Expected Absorption Range	Notes
N-H Stretch (amine)	3300 - 3500	Two bands for a primary amine.
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2850 - 3000
C=C Stretch (aromatic)	1500 - 1600
N-H Bend (amine)	1580 - 1650
C-O Stretch (ether)	1200 - 1300	Strong absorption.
C-N Stretch (aromatic amine)	1250 - 1335	Strong absorption.
C-F Stretch	1000 - 1400	Strong, often multiple bands.
Aromatic C-H Out-of-Plane Bending	690 - 900	Pattern is indicative of substitution.

Key Differentiating Features in IR Spectroscopy:

The most significant differences between the isomers will likely be observed in the 690-900 cm⁻¹ region. The pattern of C-H out-of-plane bending is highly characteristic of the substitution pattern on the benzene ring.

Mass Spectrometry (MS): Fragmentation Patterns

Electron Ionization Mass Spectrometry (EI-MS) will provide information about the molecular weight and fragmentation pattern of the isomers.

Expected Fragmentation Pathways:

All isomers are expected to have a molecular ion peak (M⁺) at m/z = 205. Key fragmentation pathways include:

• Alpha-cleavage of the ether: Loss of the trifluoromethyl group (-CF₃) to give a fragment at m/z = 136.

• Cleavage of the ether bond: Loss of the trifluoroethoxy group (-OCH₂CF₃) to give a fragment at m/z = 106.

• Loss of the methyl group: A fragment at m/z = 190 (M-15).

• Fragmentation of the aniline ring: Characteristic losses of HCN (m/z = 27).

Figure 2: General fragmentation pathways for the isomers.

While the major fragments will be the same for all isomers, the relative intensities of the fragment ions may differ slightly due to the influence of the methyl group's position on bond stabilities.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following standardized protocols are recommended.

NMR Spectroscopy

Figure 3: Workflow for NMR data acquisition and processing.

A detailed protocol for acquiring a standard ¹H NMR spectrum can be found in resources provided by the University of Rochester's Department of Chemistry.[9] For ¹³C NMR, longer acquisition times are generally required due to the low natural abundance of the ¹³C isotope.[10][11] ¹⁹F NMR experiments require a spectrometer equipped with a fluorine probe or a broadband probe that can be tuned to the fluorine frequency.[12][13]

FT-IR Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (for KBr pellets) or clean salt plates (for thin films).

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use electron ionization (EI) with a standard energy of 70 eV.[14][15][16]

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Compare the fragmentation pattern to known patterns for similar compounds.[17][18][19]

Conclusion

References

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• CASPRE. 13C NMR Predictor. [Link]

• PROSPRE. 1H NMR Predictor. [Link]

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• Chemaxon. NMR Predictor. [Link]

• NMRDB.org. Simulate and predict NMR spectra. [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 13(12), 3766–3774. [Link]

• NMRDB.org. Predict 13C carbon NMR spectra. [Link]

• Mestrelab Research. Download NMR Predict. [Link]

• Bitesize Bio. Ionization Methods in Mass Spec: Making Molecules Fly. [Link]

• WikiEducator. Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). [Link]

• Wikipedia. Electron ionization. [Link]

• ACD/Labs. NMR Prediction. [Link]

• Research and Reviews: Journal of Chemistry. Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. [Link]

• SlideShare. ELECTRON IONIZTION IN MASS SPECTROSCOPY.PPT. [Link]

• ACS Omega. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. [Link]

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• PubMed. Practical Guidelines for 13C-Based NMR Metabolomics. [Link]

• Georgia Gwinnett College. Standard Operating Procedure H-NMR. [Link]

• NMRDB.org. Predict 1H proton NMR spectra. [Link]

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• PubChem. p-Toluidine. [Link]

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• University of Texas Health Science Center at San Antonio. Stepbystep procedure for NMR data acquisition. [Link]

• PMC. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]

• Dove Medical Press. 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. [Link]

• National Institute of Standards and Technology. Practical Guidelines to 13C-based NMR Metabolomics. [Link]

• YouTube. Mass Spectrometry Part 4-Fragmentation in Ethers. [Link]

• Weizmann Institute of Science. Measuring 1H NMR Spectra. [Link]

• SpectraBase. Trifluoromethoxy-benzene - Optional[19F NMR] - Chemical Shifts. [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

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• Chegg. Question: What is the IR Analysis, H-NMR, and C-NMR of N-Methylaniline? (See data below & label structure.). [Link]

• SpectraBase. N-Methyl aniline. [Link]

• SpectraBase. 4,4'-methylenebis{N-[(2-pyridyl)methylene]aniline} - Optional[13C NMR] - Chemical. [Link]

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The Strategic Utility of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline: A Comparative Guide for Synthetic and Medicinal Chemists

In the landscape of modern drug discovery and materials science, the judicious selection of molecular building blocks is paramount to achieving desired physicochemical properties, biological activity, and metabolic stability. Among the vast arsenal of synthetic intermediates, substituted anilines serve as a cornerstone for the construction of a diverse array of bioactive molecules and functional materials. This guide provides an in-depth technical analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline , a building block poised to offer unique advantages in molecular design.

While direct experimental data on this specific molecule is limited in publicly accessible literature, this guide will leverage established principles of organic synthesis and medicinal chemistry to project its efficacy. By comparing its structural motifs—the 4-methylaniline core and the 2,2,2-trifluoroethoxy substituent—with well-characterized analogs, we can elucidate its potential performance and guide its application in research and development.

The Architectural Logic: Deconstructing 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

The synthetic value of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline stems from the strategic placement of its functional groups. The aniline moiety provides a reactive handle for a multitude of transformations, including amide bond formation, N-alkylation, and transition metal-catalyzed cross-coupling reactions. The substituents on the aromatic ring—a methyl group at the 4-position and a trifluoroethoxy group at the 2-position—are not mere decorations; they are critical modulators of the molecule's electronic and steric character.

• The 4-Methyl Group: This electron-donating group can influence the reactivity of the aniline nitrogen and the aromatic ring. It can also serve as a point of metabolic oxidation, a factor to consider in drug design.

• The 2-(2,2,2-trifluoroethoxy) Group: This is arguably the most impactful feature of the molecule. The trifluoroethyl moiety is a bioisostere of other small alkyl groups but with profoundly different electronic properties. The strong electron-withdrawing nature of the trifluoromethyl (CF₃) group can significantly alter the pKa of the aniline, its nucleophilicity, and the electron density of the aromatic ring. Furthermore, the trifluoroethoxy group is known to enhance metabolic stability by blocking potential sites of oxidation and is more resistant to enzymatic cleavage compared to a simple methoxy group[1].

A Comparative Framework: Positioning Against Common Alternatives

To appreciate the unique potential of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, it is instructive to compare it with other readily available aniline building blocks.

Building Block	Key Structural Features	Anticipated Impact on Properties
4-Methyl-2-(2,2,2-trifluoroethoxy)aniline	4-Methyl (electron-donating), 2-Trifluoroethoxy (electron-withdrawing, lipophilic)	Balanced electronic profile, enhanced metabolic stability, potential for unique intermolecular interactions.
4-Methylaniline (p-Toluidine)	4-Methyl (electron-donating)	High nucleophilicity, susceptible to oxidative metabolism.
2-Methoxyaniline (o-Anisidine)	2-Methoxy (electron-donating, potential H-bond acceptor)	Increased nucleophilicity compared to aniline, but the methoxy group is a known site of O-dealkylation metabolism[1].
4-(Trifluoromethoxy)aniline	4-Trifluoromethoxy (electron-withdrawing, highly lipophilic)	Reduced nucleophilicity, significantly enhanced metabolic stability and membrane permeability[2][3][4].
4-(Trifluoromethyl)aniline	4-Trifluoromethyl (strongly electron-withdrawing)	Markedly reduced nucleophilicity, often used to improve metabolic stability and binding affinity[3].

The trifluoroethoxy group in our target molecule presents a compelling alternative to the more common trifluoromethoxy substituent. While both impart metabolic stability, the additional methylene spacer in the trifluoroethoxy group may offer subtle but significant differences in conformational flexibility and lipophilicity, which can be exploited in fine-tuning drug-receptor interactions.

Synthetic Accessibility: A Proposed Pathway

A plausible and efficient synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline can be envisioned starting from the readily available 4-methyl-2-nitrophenol. The synthetic strategy would involve a Williamson ether synthesis followed by reduction of the nitro group.

Caption: Proposed synthetic route to 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Experimental Protocol: Williamson Ether Synthesis and Reduction

Step 1: Synthesis of 1-Methyl-4-nitro-2-(2,2,2-trifluoroethoxy)benzene

• To a solution of 4-methyl-2-nitrophenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 2,2,2-trifluoroethyl triflate (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to 80 °C and monitor by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction to room temperature, pour into water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ether.

Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMF facilitates the Sₙ2 reaction by solvating the potassium cation, thereby increasing the nucleophilicity of the phenoxide. Potassium carbonate is a suitable base to deprotonate the phenol without causing side reactions. 2,2,2-Trifluoroethyl triflate is an excellent electrophile for this transformation due to the good leaving group ability of the triflate.

Step 2: Synthesis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

• Dissolve the 1-methyl-4-nitro-2-(2,2,2-trifluoroethoxy)benzene (1.0 eq) in ethanol.

• Add 10% palladium on carbon (Pd/C, 10 mol%).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction vigorously at room temperature until TLC analysis indicates complete consumption of the starting material.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the target aniline, which can be used in subsequent steps without further purification or purified by column chromatography if necessary.

Self-Validating System: The progress of the reduction can be easily monitored by the disappearance of the yellow color of the nitro compound and by TLC. The purity of the final product can be readily assessed by ¹H and ¹³C NMR spectroscopy and mass spectrometry.

Application in Key Synthetic Transformations

The utility of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline as a building block is best demonstrated through its application in common and powerful synthetic transformations.

N-Acylation: A Gateway to Amide-Containing Scaffolds

N-acylation of anilines is a fundamental reaction in organic synthesis, often employed to introduce an amide functional group which is a common feature in many pharmaceuticals.

Caption: General workflow for the N-acylation of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Experimental Protocol: N-Acylation with Acetyl Chloride

• Dissolve 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline (1.0 eq) in anhydrous dichloromethane (DCM).

• Add pyridine (1.2 eq) to the solution and cool to 0 °C.

• Add acetyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and separate the layers.

• Wash the organic layer with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the N-acetylated product.

Expected Outcome and Comparative Insight: The presence of the ortho-trifluoroethoxy group may slightly decrease the nucleophilicity of the aniline compared to 4-methylaniline, potentially requiring slightly longer reaction times or a more activated acylating agent. However, the reaction is still expected to proceed in high yield. The resulting amide will benefit from the increased metabolic stability conferred by the trifluoroethoxy group.

Suzuki-Miyaura Cross-Coupling: Forging Biaryl Linkages

The Suzuki-Miyaura cross-coupling is a powerful tool for the formation of C-C bonds, particularly for the synthesis of biaryl structures prevalent in many drug candidates[4][5]. To utilize our building block in this reaction, it would first need to be converted to an aryl halide, for example, through bromination.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

• To a reaction vessel, add the brominated 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline derivative (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add a mixture of dioxane and water (e.g., 4:1).

• Degas the mixture by bubbling with argon for 15-20 minutes.

• Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Rationale and Expected Performance: The electronic nature of the trifluoroethoxy group is not expected to significantly hinder the oxidative addition step of the catalytic cycle. The steric bulk of the ortho-substituent might necessitate the use of bulkier phosphine ligands to achieve high yields, a common strategy for sterically demanding couplings. The resulting biaryl compounds would be of great interest in medicinal chemistry, as this scaffold is present in numerous approved drugs.

Conclusion and Future Outlook

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline represents a promising, albeit underexplored, building block for the synthesis of novel compounds in the pharmaceutical and materials science sectors. Its unique combination of a reactive aniline handle, a modulating methyl group, and a metabolically robust, lipophilic trifluoroethoxy group offers a compelling set of features for molecular design.

While this guide has provided a predictive analysis based on established chemical principles, the true potential of this building block will be unveiled through its practical application and the systematic evaluation of the resulting compounds. The experimental protocols detailed herein provide a solid foundation for researchers to begin exploring the synthetic utility of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and to unlock its potential in creating the next generation of innovative molecules.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

• Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory. ACS Publications. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

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A Comparative Guide to Validated Analytical Methods for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

Introduction: The Analytical Imperative for a Key Synthetic Intermediate

4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a specialized aromatic amine whose structural motifs—a trifluoroethoxy group and a methyl-substituted aniline core—make it a valuable building block in the synthesis of complex molecules within the pharmaceutical and agrochemical sectors. The trifluoroethoxy group, in particular, can enhance metabolic stability and lipophilicity in final drug products. The purity and impurity profile of this intermediate are not merely matters of quality control; they are foundational to the safety, efficacy, and reproducibility of the final active pharmaceutical ingredient (API) or commercial product.

Therefore, the establishment of robust, validated analytical methods is a non-negotiable prerequisite for its use in any regulated development pipeline. An analytical method that is not "fit for purpose" can lead to overlooking critical impurities, resulting in production failures, regulatory delays, and potential safety risks. This guide provides an in-depth comparison of the principal chromatographic techniques for the analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, supported by detailed protocols and validation principles as mandated by international guidelines.[1][2][3]

Strategic Selection of Analytical Technologies: A Comparative Overview

The choice of an analytical method is dictated by the physicochemical properties of the analyte and the specific question being asked (e.g., "What is the purity?" versus "What is the structure of this trace unknown impurity?"). For a substituted aniline like 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline, the primary candidates are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[4]

• Gas Chromatography (GC): This technique is ideal for analyzing compounds that are volatile and thermally stable. Given the aniline structure, GC is a powerful tool for separating closely related positional isomers and volatile impurities that may arise from starting materials or side reactions.[5][6] Its high resolving power is a distinct advantage for purity assays.

• High-Performance Liquid Chromatography (HPLC): HPLC is exceptionally versatile and is often the preferred method for compounds that may be thermolabile or have lower volatility. Since many degradation products or more complex impurities may not be suitable for GC, reverse-phase HPLC (RP-HPLC) provides a robust platform for both quantification and impurity profiling.[7]

The following table provides a strategic comparison of these two core techniques for the analysis of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Causality & Rationale
Principle	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase based on volatility and polarity.	Partitioning between a liquid mobile phase and a solid stationary phase based on polarity.	The choice depends on the analyte's ability to be volatilized without degradation.
Sample Volatility	Required. Analyte must be volatile and thermally stable.	Not Required. Suitable for a wide range of polarities and volatilities.	Aniline derivatives are generally amenable to GC, but non-volatile impurities or degradation products necessitate HPLC.
Derivatization	May be required for polar analytes to increase volatility and improve peak shape.	Generally not required, simplifying sample preparation.	Avoiding derivatization reduces sample preparation time and potential sources of error.
Primary Application	Purity testing, residual solvent analysis, separation of volatile isomers.	Purity and impurity quantification, stability testing, analysis of non-volatile compounds.	GC excels at separating close-boiling point isomers[5][6], while HPLC is the workhorse for comprehensive stability-indicating assays.
Common Detector	Flame Ionization Detector (FID) for quantification; Mass Spectrometry (MS) for identification.	UV/Diode Array Detector (DAD) for quantification; Mass Spectrometry (MS) for identification.	FID offers robust, universal carbon-based quantification. UV requires a chromophore, which is present in the aniline ring. MS provides definitive structural information.
Selectivity	High, especially with high-resolution capillary columns.	High, tunable by adjusting mobile phase composition and stationary phase chemistry.	Both methods offer excellent selectivity; the choice is driven by the specific separation challenge.
Sensitivity	Generally high (ng to pg level).	High (µg to pg level), dependent on detector and analyte.	Both techniques can be configured for high sensitivity, suitable for trace impurity analysis.

Experimental Protocols & Workflows

A scientifically sound protocol is the bedrock of reproducible results. The following sections detail validated, step-by-step methods for both GC and HPLC analysis, designed to be self-validating when executed within the framework of a comprehensive validation plan.

Validated Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is optimized for the purity assessment of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and the quantification of its volatile impurities. The choice of a mid-polarity column provides excellent selectivity for potential positional isomers.[5]

Caption: A typical workflow for GC-FID purity analysis.

• Standard and Sample Preparation:

  • Reference Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane.

  • Sample Solution (2500 µg/mL): Accurately weigh 25 mg of the test sample into a 10 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane. The rationale for a slightly higher concentration for the test sample is to ensure that low-level impurities are above the quantitation limit.

• GC-FID Chromatographic Conditions:

  • GC System: Agilent 7890 or equivalent, with a split/splitless inlet and FID.

  • Column: AT-210, 30 m x 0.53 mm ID, 1.0 µm film thickness (or equivalent mid-polarity column).[5]

  • Carrier Gas: Helium, constant pressure at 3.0 psi.[6]

  • Inlet Temperature: 220 °C.

  • Injection Volume: 1.0 µL.

  • Split Ratio: 20:1. The split ratio is optimized to prevent column overloading while maintaining sufficient sensitivity for impurities.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 5 minutes.

    • Ramp 1: 5 °C/min to 240 °C.

    • Hold at 240 °C for 10 minutes. This program ensures the elution of the main analyte and any higher-boiling point impurities.

  • Detector: FID.

  • Detector Temperature: 280 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Helium): 25 mL/min.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the sample using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.

  • For impurity quantification, a reference standard of the impurity is required for an accurate determination of its concentration.

Validated Method 2: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC-UV)

This stability-indicating method is designed to quantify 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and separate it from potential degradation products and non-volatile impurities. A C18 column is chosen for its versatility and robustness in separating moderately polar compounds.[7]

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. tsijournals.com [tsijournals.com]
• 7. Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Integration of Trifluoroethoxylated Anilines in Drug Design

A Comparative Landscape & Technical Guide

Executive Summary: The Fluoroalkoxy Advantage

In modern medicinal chemistry, the 2,2,2-trifluoroethoxy (

) group represents a critical "Goldilocks" bioisostere. It bridges the gap between the metabolically labile methoxy group ( ) and the highly lipophilic, electron-withdrawing trifluoromethoxy group ( ).

This guide analyzes the patent landscape, physicochemical performance, and synthetic accessibility of trifluoroethoxylated anilines. These moieties are pivotal intermediates in the synthesis of Class IC antiarrhythmics (e.g., Flecainide ) and emerging HCV protease inhibitors.

Key Technical Insights

• Metabolic Shielding: The terminal

  group sterically and electronically blocks cytochrome P450-mediated -dealkylation, a common clearance pathway for methoxy-substituted drugs.

• Lipophilicity Modulation: The group increases

  by approximately 0.5 units relative to methoxy, improving membrane permeability without the extreme hydrophobicity of ( ).

• Green Synthesis Evolution: Recent patent literature (post-2010) has shifted from expensive alkylating agents (trifluoroethyl triflate) to robust, phase-transfer-catalyzed nucleophilic aromatic substitution (

  ) using 2,2,2-trifluoroethanol.

Comparative Performance Analysis

The following data contrasts the trifluoroethoxy group with its common alternatives. The data is synthesized from physical organic chemistry literature and patent data regarding aniline derivatives.

Table 1: Physicochemical & Electronic Profile

Feature	Methoxy Aniline ( )	Trifluoroethoxy Aniline ( )	Trifluoromethoxy Aniline ( )
Hammett	-0.27 (Donating)	+0.10 (Weakly Withdrawing)	+0.35 (Strongly Withdrawing)
Hansch (Lipophilicity)	-0.02	+0.48	+1.04
Aniline Basic Strength (pKa)	~5.3 (More Basic)	~3.8 - 4.0 (Less Basic)	~2.6 (Weak Base)
Metabolic Liability	High ( -demethylation)	Low (Blocked -oxidation)	Very Low
Synthetic Cost	Low	Moderate	High

Scientist's Note: The reduced basicity of trifluoroethoxylated anilines (pKa ~3.9) compared to methoxy-anilines requires adjusted coupling conditions. When using these anilines in amide coupling (e.g., Flecainide synthesis), stronger bases or more reactive acid chlorides are often required compared to standard aniline protocols.

Patent Landscape & Synthetic Routes

The intellectual property landscape for trifluoroethoxylated anilines is dominated by process patents optimizing the introduction of the fluoroalkoxy group.

Dominant Synthetic Strategies

Route A: The "Green" Approach (Current Standard)

• Patent Reference: CN101037402, US 7,196,197.

• Mechanism: Nucleophilic aromatic substitution of o- or p-chloronitrobenzene with 2,2,2-trifluoroethanol (TFE) under basic conditions, followed by reduction.

• Pros: Uses cheap TFE; avoids mutagenic alkylating agents; high yield (>85%).

• Cons: Requires electron-deficient rings (nitro group is essential).

Route B: Alkylation of Phenols (Legacy/Lab Scale)

• Mechanism: Reaction of nitrophenol with 2,2,2-trifluoroethyl triflate or tosylate.

• Pros: Works on electron-rich rings.

• Cons: Reagents are expensive and unstable; poor atom economy.

Visualization: Synthesis Logic Flow

The following diagram illustrates the decision logic and chemical pathway for synthesizing the key intermediate 2-(2,2,2-trifluoroethoxy)aniline .

Figure 1: Comparative synthetic pathways for trifluoroethoxylated anilines. Route A is the preferred industrial standard due to cost and safety.

Experimental Protocol: Validated Synthesis

Objective: Preparation of 2-(2,2,2-trifluoroethoxy)aniline via Phase Transfer Catalysis (Route A). Scale: 100 mmol.

Materials

• o-Chloronitrobenzene (15.7 g, 100 mmol)

• 2,2,2-Trifluoroethanol (TFE) (12.0 g, 120 mmol)

• Potassium Hydroxide (KOH), powdered (11.2 g, 200 mmol)

• Tetrabutylammonium bromide (TBAB) (1.6 g, 5 mmol) - Critical Phase Transfer Catalyst

• Toluene (100 mL)

Step 1: Etherification ( )

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and internal thermometer.

• Charging: Add o-chloronitrobenzene, TFE, TBAB, and Toluene. Stir to dissolve.

• Initiation: Add powdered KOH in portions over 10 minutes (Exothermic).

• Reaction: Heat the mixture to 60–70°C for 6 hours.

  • Self-Validation Point: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (

    ) should disappear, replaced by the product ( , often more polar due to the ether oxygen, but TFE group adds lipophilicity—check relative to co-spot).

• Workup: Cool to RT. Add water (100 mL) to dissolve salts. Separate the organic layer. Wash aqueous layer with toluene (

  mL). Combine organics, wash with brine, and dry over .

• Purification: Concentrate in vacuo. The intermediate nitro compound usually crystallizes (mp ~53-55°C).

Step 2: Reduction

• Setup: Hydrogenation vessel or standard flask for chemical reduction.

• Reaction: Dissolve nitro intermediate in Methanol. Add 10% Pd/C (5 wt%). Stir under

  balloon (1 atm) for 4–6 hours.

• Workup: Filter through Celite to remove catalyst. Concentrate filtrate.

• Characterization:

  • 1H NMR (CDCl3): Look for the quartet at

    ppm ( ) and the broad singlet at ppm ( ).

  • Appearance: Pale yellow oil or low-melting solid.

References

• Process for the preparation of Flecainide. US Patent 7,196,197. (2007). Describes the industrial synthesis of 2,5-bis(trifluoroethoxy) intermediates.

• Method for preparing 2-(2,2,2-trifluoroethoxy)aniline. CN Patent 101037402. (2007). Details the phase-transfer catalyzed etherification protocol.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Journal of Medicinal Chemistry. Provides comparative lipophilicity and metabolic stability data.[1]

• Hammett Substituent Constants.Wired Chemist. Reference for electronic parameter comparisons (

  ).

• Flecainide Synthesis. WO Patent 2002/066413.[2] Discusses alternative routes and impurity profiles for trifluoroethoxylated drugs.

Sources

• 1. Fluoroalkyl Ethers for Drug Design - Enamine [enamine.net]
• 2. WO2002066413A1 - Flecainide synthesis - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline. As drug development professionals, our responsibility extends beyond synthesis and discovery to the entire lifecycle of a chemical, ensuring the safety of our personnel and the protection of our environment. This document is structured to provide immediate, actionable intelligence and the scientific rationale behind each procedural step.

Immediate Safety Profile & Hazard Assessment

Before handling or preparing for disposal, a clear understanding of the compound's hazard profile is paramount. 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a substituted aniline containing a fluorinated ether group. This structure informs its toxicological and environmental profile.

• Aniline Core Toxicity : The aniline backbone is associated with significant health hazards. Aniline and its derivatives are known to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is impaired.[1] This can lead to symptoms such as headache, dizziness, cyanosis (blue or gray skin), and in severe cases, can be fatal.[1] Aniline compounds are generally classified as toxic if swallowed, in contact with skin, or if inhaled. Furthermore, anilines are often suspected of causing genetic defects and cancer, and can cause damage to organs, particularly the blood, through prolonged or repeated exposure.

• Fluorinated Moiety : The trifluoroethoxy group adds another layer of complexity. Fluorinated organic compounds are noted for their chemical stability and persistence in the environment, earning them the moniker "forever chemicals".[2][3] This persistence means they do not readily biodegrade and can bioaccumulate, posing long-term risks to ecosystems.[2][4]

• Acute Effects : Safety Data Sheets (SDS) for structurally similar compounds, such as 4-(Trifluoromethoxy)aniline, classify them as acutely toxic (Category 2 or 3), capable of causing serious eye damage, and being fatal in contact with skin.[5][6]

Given this profile, all handling and disposal operations must be conducted under stringent safety protocols, including the use of a chemical fume hood, and appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves : Wear chemically resistant gloves. Safety equipment suppliers recommend Butyl or Viton® for aniline compounds.[7] Always double-glove.

• Eye Protection : Use indirect-vent, impact and splash-resistant goggles in combination with a full-face shield.[7]

• Lab Coat/Apron : A chemically resistant lab coat or apron is mandatory. Ensure it is clean and put on before work.[7][8]

• Respiratory Protection : If there is any risk of generating aerosols or vapors outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.[9]

Physicochemical and Hazard Data Summary

For effective waste management, understanding the compound's physical properties and formal hazard classifications is crucial. The data below is synthesized from information on the parent compound and close structural analogs.

Property/Classification	Value / GHS Hazard Statement	Source(s)
Physical State	Liquid	[10]
Molecular Formula	C₁₀H₁₂F₃NO	N/A
Boiling Point	~73-75 °C @ 10 mmHg (for 4-(Trifluoromethoxy)aniline)	[10]
Density	~1.32 g/mL @ 20 °C (for 4-(Trifluoromethoxy)aniline)	[10]
Acute Toxicity (Oral)	H301: Toxic if swallowed.
Acute Toxicity (Dermal)	H310: Fatal in contact with skin.
Acute Toxicity (Inhalation)	H331: Toxic if inhaled.
Eye Damage/Irritation	H318: Causes serious eye damage.
Sensitization	H317: May cause an allergic skin reaction.
Mutagenicity	H341: Suspected of causing genetic defects.
Carcinogenicity	H351: Suspected of causing cancer.
Aquatic Toxicity	H410: Very toxic to aquatic life with long lasting effects.

Waste Characterization & Regulatory Framework

Proper disposal is a legal requirement. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).

Why is this a Hazardous Waste? 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline must be disposed of as hazardous waste for the following reasons:

• Toxicity Characteristic : Based on its aniline structure, it is highly toxic by multiple routes of exposure.[1][11]

• Listed Waste (by association) : While this specific chemical is not individually listed, the EPA lists several waste streams from aniline production and processing (e.g., K103 - Process residues from aniline extraction, K104 - Combined wastewaters from nitrobenzene/aniline production).[12][13][14] This establishes a clear precedent for treating aniline-related wastes as hazardous.

• Halogenated Organic Compound : As a fluorinated compound, it falls into the broad category of halogenated organic wastes.[15] The disposal of these materials is strictly regulated due to their persistence and potential to form dioxins upon improper incineration.[16]

You must manage this chemical as a hazardous waste from "cradle to grave." This means your institution is legally responsible for it from the moment it's generated to its final, documented disposal.[15]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe disposal of 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline and associated waste.

Step 1: Waste Segregation at the Point of Generation The causality behind this first step is critical: preventing dangerous reactions and avoiding costly re-classification of waste streams.

• DO NOT mix this waste with non-hazardous waste.

• DO NOT mix with non-halogenated solvent waste. Mixing halogenated and non-halogenated waste streams can significantly increase disposal costs.[15]

• DO NOT mix with incompatible chemicals such as strong oxidizing agents, acids, or bases.[6]

• Establish three distinct, clearly labeled waste containers in the immediate work area:

  • Liquid Waste : For the pure compound, reaction mixtures, and solvent rinses.

  • Solid Waste : For contaminated consumables (gloves, weigh boats, pipette tips, absorbent pads).

  • Sharps Waste : For contaminated needles or blades.

Step 2: Containerization Proper containerization is essential to prevent leaks and vapor escape.[15]

• Use only approved hazardous waste containers provided by your institution's Environmental Health & Safety (EHS) department.

• Ensure containers are made of a material compatible with the chemical (e.g., glass or appropriate polymer). Aniline can attack some plastics and rubbers.[7]

• Keep containers tightly sealed when not actively adding waste.[15]

• Do not fill containers beyond 90% capacity to allow for vapor expansion.

Step 3: Labeling Accurate labeling is a legal requirement and ensures safe handling by all personnel.

• Label the container with a "Hazardous Waste" tag the moment the first drop of waste is added.

• Clearly write the full chemical name: "Hazardous Waste: 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline".

• List all components and their approximate percentages, including solvents.

• Indicate the specific hazards: "Toxic," "Environmental Hazard," "Irritant."

Step 4: Final Disposal Pathway The recommended and most environmentally sound disposal method is incineration .

• The material should be sent to a licensed chemical destruction plant capable of high-temperature incineration with flue gas scrubbing.[5] This is the standard procedure for toxic and halogenated organic compounds, as the high temperatures are required to break the stable carbon-fluorine bonds and the scrubbers neutralize hazardous combustion byproducts like hydrogen fluoride.

• Arrange for pickup through your institution's EHS office. They will manage the manifest and ensure the waste is transported by a licensed hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF).

Spill Management Protocol

In the event of a spill, immediate and correct action is vital.

• Evacuate & Secure : Evacuate all non-essential personnel from the area. Secure and control entry to the spill zone.[9]

• Eliminate Ignition Sources : Although the compound is a combustible liquid, not flammable, it is good practice to remove all ignition sources.[6][9]

• Don PPE : Don the full PPE as described in Section 1.

• Contain & Absorb :

  • For small liquid spills, absorb the material using an inert absorbent such as vermiculite, dry sand, or earth.[6][9] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect the absorbed material using non-sparking tools and place it into a designated, sealable container for hazardous waste.

• Decontaminate : Ventilate the area and wash the spill surface thoroughly.[9] Collect the decontamination liquid as hazardous waste.

• Report : Report the incident to your EHS department. For large spills, they will activate professional emergency response.

Disposal Decision Workflow

The following diagram outlines the logical flow for managing waste streams containing 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

Caption: Waste disposal decision workflow for 4-Methyl-2-(2,2,2-trifluoroethoxy)aniline.

References

• Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR - CDC . Source: cdc.gov, URL: [Link]

• 4-CHLORO-2-METHYL ANILINE HAZARD SUMMARY - NJ.gov . Source: nj.gov, URL: [Link]

• Aniline and its salts - Evaluation statement - Australian Industrial Chemicals Introduction Scheme . Source: industrialchemicals.gov.au, URL: [Link]

• Aniline - Hazardous Substance Fact Sheet - NJ.gov . Source: nj.gov, URL: [Link]

• Aniline | EPA . Source: epa.gov, URL: [Link]

• EPA HAZARDOUS WASTE CODES . Source: epa.gov, URL: [Link]

• EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk - ESSR . Source: essr.umd.edu, URL: [Link]

• SAFETY DATA SHEET - Fisher Scientific (2-Methyl-4-(trifluoromethoxy)aniline) . Source: fishersci.com, URL: [Link]

• Environmental Fate and Transport Processes - (ITRC) PFAS . Source: pfas-1.itrcweb.org, URL: [Link]

• Bioconcentration, metabolism and toxicity of substituted anilines in the zebrafish (Brachydanio rerio) - PubMed . Source: pubmed.ncbi.nlm.nih.gov, URL: [Link]

• Waste Code - RCRAInfo - EPA . Source: rcrainfo.epa.gov, URL: [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - epa nepis . Source: nepis.epa.gov, URL: [Link]

• Ban fluorinated organic substances to spark green alternatives - PMC - NIH . Source: ncbi.nlm.nih.gov, URL: [Link]

• Aniline replacement in drug-like compounds - Cresset Group . Source: cresset-group.com, URL: [Link]

• Fluorinated Chemical Compounds - News → Sustainability Directory . Source: sustainability-directory.com, URL: [Link]

• Solvents in the Workplace - How to Determine if They Are Hazardous Waste - EPA . Source: epa.gov, URL: [Link]

• WASTE CODES - Ohio.gov . Source: epa.ohio.gov, URL: [Link]

• SW-846 Test Method 8131: Aniline and Selected Derivatives by Gas Chromatography (GC) . Source: epa.gov, URL: [Link]

• Tracking down environmental toxins | ScienceDaily . Source: sciencedaily.com, URL: [Link]

• PFAS - Wikipedia . Source: en.wikipedia.org, URL: [Link]

• Guidelines for Solvent Waste Recycling and Disposal . Source: hazardouswasteexperts.com, URL: [Link]

• 3-Chloro-4-(1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy)aniline - PubChem . Source: pubchem.ncbi.nlm.nih.gov, URL: [Link]

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• 1. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. Ban fluorinated organic substances to spark green alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorinated Chemical Compounds → News → Sustainability [news.sustainability-directory.com]
• 4. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]
• 7. nj.gov [nj.gov]
• 8. fishersci.nl [fishersci.nl]
• 9. nj.gov [nj.gov]
• 10. 4-(Trifluoromethoxy)aniline 98 461-82-5 [sigmaaldrich.com]
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